(azetidin-2-yl)methanesulfonamide, trifluoroacetic acid

• CAS: 2703782-43-6

Core Science & Biosynthesis

The Strategic Integration of Azetidine Methanesulfonamides in Modern Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The confluence of the conformationally rigid azetidine scaffold and the versatile methanesulfonamide functional group presents a compelling strategy in modern drug design. This technical guide provides an in-depth exploration of the role and application of azetidine methanesulfonamides in medicinal chemistry. We will dissect the unique physicochemical properties imparted by each moiety, examine their synergistic effects on pharmacokinetic and pharmacodynamic profiles, and provide a detailed case study on their successful application as potent and selective inhibitors of the Signal Transducer and Activator of Transcription 3 (STAT3) protein, a key target in oncology. This guide will further offer detailed synthetic protocols and methodologies for the biological evaluation of this promising class of compounds.

Introduction: The Rationale for Combining Two Privileged Scaffolds

In the quest for novel therapeutics with enhanced efficacy and safety profiles, medicinal chemists often turn to the strategic combination of "privileged scaffolds" – molecular frameworks that are known to interact with multiple biological targets. The azetidine ring and the methanesulfonamide group are two such scaffolds, each offering distinct advantages in drug design.

The azetidine ring , a four-membered nitrogen-containing heterocycle, has emerged as a valuable tool for medicinal chemists.[1][2] Its inherent ring strain and conformational rigidity provide a means to pre-organize substituents for optimal target binding, potentially leading to increased potency and selectivity.[1][2] The incorporation of an azetidine moiety can also favorably modulate physicochemical properties such as solubility and metabolic stability.[1]

The methanesulfonamide group (-SO₂NHCH₃) is a versatile functional group widely employed in medicinal chemistry. It can act as a hydrogen bond donor and acceptor, facilitating strong interactions with protein targets. Furthermore, it can serve as a bioisosteric replacement for other functional groups, such as carboxylic acids, to improve pharmacokinetic properties.

The combination of these two moieties into a single molecular entity, the azetidine methanesulfonamide , offers a unique opportunity to harness their complementary strengths, leading to the development of highly potent and selective therapeutic agents.

Physicochemical and Pharmacokinetic Profile

The amalgamation of the azetidine and methanesulfonamide groups can significantly influence a molecule's drug-like properties.

Key Physicochemical Properties:

Property	Contribution of Azetidine Moiety	Contribution of Methanesulfonamide Moiety
Solubility	Generally improves aqueous solubility compared to larger, more lipophilic rings.	The polar nature of the sulfonamide group can enhance solubility.
Lipophilicity (LogP)	The small size of the azetidine ring helps to control and often reduce lipophilicity.	The methanesulfonamide group is relatively polar and can lower the overall LogP.
Metabolic Stability	The azetidine nitrogen can be more resistant to N-dealkylation compared to other amines.	The sulfonamide bond is generally stable to metabolic degradation.
Conformational Rigidity	The strained four-membered ring restricts conformational freedom, reducing the entropic penalty upon binding.	The tetrahedral geometry of the sulfur atom provides a defined spatial arrangement of substituents.

These properties collectively contribute to an improved ADME (Absorption, Distribution, Metabolism, and Excretion) profile, which is a critical consideration in drug development.

Synthesis of Azetidine Methanesulfonamides

The synthesis of azetidine methanesulfonamides can be approached through several routes, with the most common being the sulfonylation of an azetidine-containing amine.

General Synthetic Workflow

A general and robust method for the synthesis of N-sulfonylated azetidines involves the reaction of an azetidine derivative with a sulfonyl chloride in the presence of a suitable base.

Caption: General workflow for the synthesis of N-sulfonylated azetidines.

Detailed Experimental Protocol: Synthesis of N-(Azetidin-3-yl)methanesulfonamide (Hypothetical)

This protocol describes a representative synthesis of a simple azetidine methanesulfonamide.

Materials:

• 1-Boc-3-aminoazetidine

• Methanesulfonyl chloride

• Triethylamine (TEA)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Step 1: Sulfonylation

• Dissolve 1-Boc-3-aminoazetidine (1.0 eq) in DCM.

• Add triethylamine (1.2 eq) to the solution and cool to 0 °C in an ice bath.

• Slowly add methanesulfonyl chloride (1.1 eq) dropwise to the cooled solution.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and separate the organic layer.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude Boc-protected azetidine methanesulfonamide.

Step 2: Boc Deprotection

• Dissolve the crude product from Step 1 in DCM.

• Add trifluoroacetic acid (5-10 eq) and stir at room temperature for 1-2 hours.

• Monitor the deprotection by TLC.

• Once complete, concentrate the reaction mixture under reduced pressure.

• Redissolve the residue in a minimal amount of DCM and neutralize with saturated sodium bicarbonate solution.

• Extract the aqueous layer with DCM.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude product by silica gel column chromatography to yield N-(azetidin-3-yl)methanesulfonamide.

Case Study: Azetidine Sulfonamides as STAT3 Inhibitors

A compelling example of the successful application of the azetidine sulfonamide scaffold is in the development of inhibitors of the Signal Transducer and Activator of Transcription 3 (STAT3) protein. STAT3 is a transcription factor that is aberrantly activated in a wide range of human cancers, making it a prime target for anticancer drug discovery.[3][4]

A series of (R)-azetidine-2-carboxamides bearing an aryl sulfonamide moiety have been identified as potent and selective STAT3 inhibitors.[3][4] One notable example is the compound designated as H182 (also known as STAT3-IN-7), an aryl sulfonamido azetidine compound with demonstrated anticancer activities.[1][4]

Mechanism of Action

These azetidine-based inhibitors act as irreversible binders to the DNA-binding domain (DBD) of STAT3.[1] Specifically, non-salicylic acid-containing compounds like H182 have been shown to bind to the Cys468 residue within the STAT3 DBD.[1] This covalent interaction prevents STAT3 from binding to DNA, thereby inhibiting the transcription of downstream target genes involved in cell proliferation, survival, and angiogenesis.

Caption: The JAK-STAT signaling pathway and the point of intervention for azetidine sulfonamide-based STAT3 inhibitors.

Structure-Activity Relationship (SAR)

The development of potent azetidine-based STAT3 inhibitors has been guided by extensive structure-activity relationship (SAR) studies. Key findings include:

• Azetidine Ring: The 4-membered azetidine ring was found to be optimal for potency, with a more than four-fold increase in activity compared to the corresponding 5-membered proline analogue.[3]

• Stereochemistry: The (R)-enantiomer of the azetidine-2-carboxamide was significantly more potent than the (S)-enantiomer.[3]

• Sulfonamide Moiety: The presence of a perfluorophenylsulfonyl group on the azetidine nitrogen was crucial for high potency.[5]

Quantitative Data

The inhibitory potency of these compounds is typically evaluated using an Electrophoretic Mobility Shift Assay (EMSA), which measures the ability of the compound to disrupt the binding of STAT3 to its DNA consensus sequence.

Compound	Target	Assay	IC₅₀ (µM)
5a ((R)-azetidine-2-carboxamide analogue)	STAT3 DNA-binding	EMSA	0.55
5o (optimized salicylate analogue)	STAT3 DNA-binding	EMSA	0.38
8i (optimized benzoic acid analogue)	STAT3 DNA-binding	EMSA	0.34
H182 (STAT3-IN-7)	STAT3 DNA-binding	EMSA	0.38 - 0.66

Data compiled from multiple sources.[3][4]

Experimental Protocol: Electrophoretic Mobility Shift Assay (EMSA)

This protocol outlines the general steps for assessing the inhibition of STAT3 DNA-binding activity.

Materials:

• Nuclear extracts from cells with constitutively active STAT3 (e.g., MDA-MB-231 breast cancer cells).

• Radiolabeled (e.g., ³²P) double-stranded oligonucleotide probe containing the STAT3 consensus binding site.

• Azetidine methanesulfonamide test compounds.

• Polyacrylamide gel and electrophoresis apparatus.

• Binding buffer (containing, for example, Tris-HCl, KCl, EDTA, DTT, glycerol, and BSA).

Procedure:

• Binding Reaction Setup: In a microcentrifuge tube, combine the nuclear extract, binding buffer, and the test compound at various concentrations.

• Pre-incubation: Incubate the mixture at room temperature for a specified time (e.g., 30 minutes) to allow the inhibitor to interact with STAT3.

• Probe Addition: Add the radiolabeled DNA probe to the reaction mixture.

• Binding Incubation: Incubate at room temperature for a further period (e.g., 15-20 minutes) to allow the formation of STAT3-DNA complexes.

• Electrophoresis: Load the samples onto a native polyacrylamide gel and perform electrophoresis to separate the protein-DNA complexes from the free probe.

• Visualization: Dry the gel and expose it to X-ray film or a phosphorimager to visualize the bands corresponding to the free probe and the STAT3-DNA complex.

• Data Analysis: Quantify the intensity of the bands to determine the concentration of the test compound that inhibits 50% of STAT3-DNA binding (IC₅₀).

Future Perspectives and Conclusion

The successful development of azetidine sulfonamides as potent STAT3 inhibitors underscores the significant potential of this chemical scaffold in medicinal chemistry. The unique combination of conformational constraint and hydrogen bonding capabilities offers a powerful platform for the design of highly selective and efficacious therapeutic agents.

Future research in this area will likely focus on:

• Exploration of other therapeutic targets: The favorable properties of azetidine methanesulfonamides make them attractive candidates for targeting other enzyme families, such as kinases and proteases.

• Fine-tuning of pharmacokinetic properties: Further optimization of the scaffold to enhance metabolic stability, oral bioavailability, and tissue distribution will be crucial for clinical success.

• Application in other disease areas: Beyond oncology, the anti-inflammatory properties associated with both the azetidine and sulfonamide moieties suggest potential applications in autoimmune and inflammatory diseases.

References

• Yue, P., Zhu, Y., Brotherton-Pleiss, C., Fu, W., Verma, N., Chen, J., ... & Turkson, J. (2021). Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. Journal of Medicinal Chemistry, 64(3), 1674-1697. [Link]

• Chen, Y., Zhai, N., Zhu, Y., Yue, P., Verma, N., Brotherton-Pleiss, C., ... & Turkson, J. (2023). Abstract 514: Novel potent azetidine-based inhibitors bind irreversibly to Stat3 DNA-binding domain (DBD) and are efficacious against tumor growth in mice. Cancer Research, 83(7_Supplement), 514-514. [Link]

• Yue, P., Zhu, Y., Brotherton-Pleiss, C., Fu, W., Verma, N., Chen, J., ... & Turkson, J. (2022). Novel potent azetidine-based compounds irreversibly inhibit Stat3 activation and induce antitumor response against human breast tumor growth in vivo. Cancer Letters, 534, 215613. [Link]

• Yue, P., Chen, Y., Turkson, J., & Ogese, M. (2024). Azetidine Ring, Salicylic Acid, and Salicylic Acid Bioisosteres as Determinants of the Binding Characteristics of Novel Potent Compounds to Stat3. ChemBioChem. [Link]

• Yue, P., Zhu, Y., Brotherton-Pleiss, C., Fu, W., Verma, N., Chen, J., ... & Turkson, J. (2022). Novel potent azetidine-based compounds irreversibly inhibit Stat3 activation and induce antitumor response against human breast tumor growth in vivo. Cancer Letters, 534, 215613. [Link]

• Yue, P., Zhu, Y., Brotherton-Pleiss, C., Fu, W., Verma, N., Chen, J., ... & Turkson, J. (2022). Novel potent azetidine-based compounds irreversibly inhibit Stat3 activation and induce antitumor response against human breast tumor. eScholarship. [Link]

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• Creative BioMart. Principle and Protocol of EMSA. [Link]

• protocols.io. (2017). Electrophoretic Mobility Shift Assay (EMSA) Using IRDye® Oligonucleotides. [Link]

• Chen, Y., Yue, P., Fu, W., Chen, W., Kershaw, K. M., Shiao, S. L., ... & Turkson, J. (2023). Abstract 2782: Small molecule H182 suppresses Stat3 activation in tumor cells and combines with radiation therapy to block breast tumor growth in mouse syngeneic models. Cancer Research, 83(7_Supplement), 2782-2782. [Link]

• Cerri, R., Palagiano, F., Filippelli, W., Falcone, G., & Motola, G. (1999). Synthesis of N-[4-(alkyl)cyclohexyl]-substituted benzamides with anti-inflammatory and analgesic activities. Il Farmaco, 54(8), 524-532. [Link]

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• ResearchGate. (2021). Scale-up Synthesis of (R)- and (S)-N-(2-Benzoyl-4-chlorophenyl)-1-(3,4-dichlorobenzyl)pyrrolidine-2-carboxamide Hydrochloride, A Versatile Reagent for the Preparation of Tailor-Made α- And β-Amino Acids in an Enantiomerically Pure Form. [Link]

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• Organic & Biomolecular Chemistry. (n.d.). Synthesis and biological evaluation of N-alkyl sulfonamides derived from polycyclic hydrocarbon scaffolds using a nitrogen-centered radical approach. [Link]

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• ResearchGate. (2023). Discovery of Potent Azetidine-Benzoxazole MerTK Inhibitors with In Vivo Target Engagement. [Link]

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• Zain-Alabdeen, A. I., El-Moselhy, T. F., Sharafeldin, N., Angeli, A., Supuran, C. T., & El-Hamamsy, M. H. (2022). Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2533-2545. [Link]

• SciSpace. (n.d.). Synthesis and biological evaluation of some new azetidinones and thiazolidinones. [Link]

• Lazerwith, S. E., Glinkerman, C. M., & Canales, E. (2025). The Discovery of GS-1291269: A Neutral Ketohexokinase (KHK) Inhibitor with an Unusual Thietane Amine Functional Group. Journal of Medicinal Chemistry. [Link]

• Han, Y., Han, M., Shin, D., Song, C., & Hahn, H. G. (2012). Exploration of novel 3-substituted azetidine derivatives as triple reuptake inhibitors. Journal of Medicinal Chemistry, 55(18), 8188-8192. [Link]

• Chalyk, B. A., Zozulya, S. O., & Komarov, I. V. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. Molecules, 28(3), 1143. [Link]

• Hashim, O. S. (2022). Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Journal of Medicinal and Chemical Sciences, 6(3), 553-558. [Link]

• Google Patents. (n.d.).

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• 5. researchgate.net [researchgate.net]

Exact Molecular Weight Determination and Physicochemical Profiling of (Azetidin-2-yl)methanesulfonamide Trifluoroacetic Acid

Strategic Context in Drug Discovery

In modern medicinal chemistry, the azetidine ring—a highly strained, four-membered saturated aza-heterocycle—has transitioned from a synthetic curiosity to a privileged structural motif [1]. Its incorporation into drug candidates introduces critical three-dimensionality, improves aqueous solubility, and enhances metabolic stability by lowering lipophilicity compared to larger cyclic amines.

(Azetidin-2-yl)methanesulfonamide trifluoroacetic acid (CAS: 2703782-43-6) [2] is a highly specialized building block utilized in the synthesis of advanced therapeutics. Because the azetidine core is inherently strained and its secondary amine is highly basic, the compound is formulated as a trifluoroacetic acid (TFA) salt. This salt formation is a deliberate design choice: it protonates the ring nitrogen, stabilizing the molecule against spontaneous ring-opening degradation and oxidative liabilities during storage and early-stage handling.

For researchers utilizing this compound in High-Throughput Screening (HTS) or structure-activity relationship (SAR) studies, determining its exact monoisotopic mass is a critical quality control step to verify structural integrity and rule out synthetic impurities.

Compositional Architecture and Exact Mass Profiling

In mass spectrometry, distinguishing between the average molecular weight (calculated using the natural abundance of isotopes) and the exact monoisotopic mass (calculated using the mass of the most abundant primary isotope of each element) is paramount [3]. High-Resolution Mass Spectrometry (HRMS) relies exclusively on the latter.

The exact mass of the complete salt complex is the sum of its constituent parts: the methanesulfonamide-functionalized azetidine base and the TFA counterion.

Table 1: Physicochemical Properties and Exact Mass Breakdown

Component	Molecular Formula	Average Molecular Weight ( g/mol )	Exact Monoisotopic Mass (Da)
(Azetidin-2-yl)methanesulfonamide (Base)	C₄H₁₀N₂O₂S	150.20	150.0463
Trifluoroacetic Acid (Salt)	C₂HF₃O₂	114.02	113.9928
Complete Salt Complex	C₆H₁₁F₃N₂O₄S	264.22	264.0391

Note: In mass spectrometric analysis, the salt complex dissociates. The exact mass of the intact complex (264.0391 Da) is not observed as a single ion. Instead, the base and salt are detected independently in opposite ionization polarities.

Analytical Methodology: HRMS Protocol

To unequivocally verify the exact mass of (azetidin-2-yl)methanesulfonamide, a self-validating Liquid Chromatography-Electrospray Ionization-Time of Flight Mass Spectrometry (LC-ESI-TOF MS) protocol must be employed [4].

As a Senior Application Scientist, I mandate the following step-by-step workflow to ensure data integrity and prevent artifact generation:

Step 1: Analyte Solubilization and Matrix Exchange

• Action: Dissolve the compound in a 50:50 (v/v) mixture of LC-MS grade Water and Acetonitrile containing 0.1% Formic Acid (FA).

• Causality: While the compound is supplied as a TFA salt for solid-state stability, TFA is notorious for causing severe ion suppression in ESI by forming strong ion pairs in the gas phase. The addition of 0.1% FA serves a dual purpose: it provides an excess of protons to ensure consistent positive ionization ([M+H]⁺) and competitively displaces the TFA counterion, optimizing the signal-to-noise ratio.

Step 2: Chromatographic Desalting

• Action: Inject the sample onto a short C18 guard column, running a rapid gradient from 5% to 95% organic modifier over 3 minutes.

• Causality: Direct infusion of a salt complex can foul the MS source. A rapid LC step separates the polar azetidine base from the TFA counterion temporally, allowing them to enter the source at different times, further mitigating ion suppression.

Step 3: Soft Ionization (ESI) and Lock Mass Co-Infusion

• Action: Operate the ESI source in positive ion mode. Simultaneously co-infuse a known reference standard (e.g., Leucine Enkephalin, [M+H]⁺ = 556.2765 m/z) via a secondary sprayer.

• Causality: ESI is a "soft" ionization technique. Because the azetidine ring is a highly strained four-membered aza-heterocycle, harsh ionization (like Electron Impact) would induce rapid ring-opening fragmentation. ESI preserves the intact molecular ion. The continuous co-infusion of a lock mass creates a self-validating system : the instrument's software performs real-time internal mass calibration, correcting for thermal drift in the TOF flight tube and ensuring mass accuracy remains below 5 parts-per-million (ppm).

Step 4: Exact Mass Detection

• Action: Detect the protonated molecular ion of the base.

• Causality: The theoretical exact mass of the base is 150.0463 Da. The addition of a proton (1.0078 Da) minus the mass of an electron (0.0005 Da) yields a theoretical [M+H]⁺ m/z of 151.0536 . The instrument must detect this peak with an error margin of < 5 ppm to confirm the identity.

Workflow Visualization

Workflow for exact mass determination using LC-ESI-TOF MS with internal lock mass calibration.

Quality Control and Data Validation

A single exact mass reading is insufficient for absolute confirmation. The protocol must validate itself through orthogonal data points:

• Isotopic Pattern Matching: The presence of the sulfur atom in the methanesulfonamide group dictates a highly specific isotopic signature. The software must confirm the presence of the ³⁴S isotope peak (A+2 peak) at approximately 4.4% the intensity of the monoisotopic peak.

• Negative Ion Mode Verification: To confirm the presence of the TFA salt, a secondary run in negative ESI mode must be executed to detect the deprotonated trifluoroacetate ion ([M-H]⁻) at an exact m/z of 112.9850 .

• Blank Subtraction: A solvent blank must be run immediately prior to the sample to rule out carryover of isobaric contaminants from previous injections.

By adhering to this rigorous, self-validating framework, researchers can definitively confirm the exact molecular weight and structural integrity of (azetidin-2-yl)methanesulfonamide trifluoroacetic acid, ensuring downstream reliability in drug synthesis campaigns.

References

• The Azetidine Scaffold: A Journey from Discovery to a Privileged Motif in Drug Development.BenchChem.
• (azetidin-2-yl)methanesulfonamide; trifluoroacetic acid — Chemical Substance Information.NextSDS.
• C4H10N2O2S - Explore.PubChemLite.
• High Resolution Mass Spectrometry.ResolveMass Laboratories Inc.

Pharmacokinetic Profile of Azetidine-2-Sulfonamide Derivatives: A Technical Guide for Drug Discovery

As a Senior Application Scientist navigating the complexities of modern drug design, I frequently encounter the challenge of balancing a molecule's target affinity with its Absorption, Distribution, Metabolism, and Excretion (ADME) profile. The azetidine-2-sulfonamide scaffold has emerged as a highly valuable, sp³-rich bioisostere. By replacing flat, lipophilic aromatic rings or larger heterocycles with this compact, four-membered ring system, medicinal chemists can profoundly alter a drug's physicochemical trajectory[1].

However, the unique juxtaposition of a highly strained ring and a strong electron-withdrawing sulfonamide group at the 2-position creates a distinct pharmacokinetic signature. This guide deconstructs the PK profile of azetidine-2-sulfonamide derivatives, explaining the chemical causality behind their behavior and providing actionable, self-validating protocols for their evaluation.

Physicochemical Foundations: The 4-Membered Ring Advantage

The pharmacokinetic journey of any molecule begins with its physicochemical properties. The azetidine ring is characterized by high ring strain (internal bond angles compressed to ~90°) and a rigid, non-planar conformation. When a sulfonamide is introduced at the 2-position (adjacent to the basic nitrogen), it exerts a strong inductive electron-withdrawing effect.

This structural arrangement dictates the molecule's behavior in aqueous environments. The compact nature of the azetidine ring minimizes the hydrophobic surface area, reducing the entropic penalty of water cavity formation. Consequently, azetidine-2-sulfonamides exhibit significantly higher aqueous solubility and lower lipophilicity (logP) compared to their larger pyrrolidine and piperidine counterparts[2].

Comparative Physicochemical Properties of Saturated Heterocyclic Sulfonylamides

To illustrate the impact of ring size on PK parameters, the following table summarizes the foundational properties of representative N-phenylsulfonyl derivatives across three common saturated nitrogen heterocycles[2]:

Property	Azetidine-2-Sulfonylamide	Pyrrolidine-2-Sulfonylamide	Piperidine-2-Sulfonylamide
Ring Size	4-membered	5-membered	6-membered
Molecular Weight ( g/mol )	~197.25	211.28	225.31
Calculated logP	~1.3	1.6	1.9
Sulfonamide pKa (predicted)	~4.91 (Weakly acidic)	Weakly acidic	Weakly acidic
Aqueous Solubility	High	Moderate	Low
3D Rigidity / Polarity	High	Moderate	Low

Data synthesized from comparative structural evaluations of heterocyclic sulfonylamides[2].

Absorption, Distribution, Metabolism, and Excretion (ADME) Profile

Absorption

The low logP (~1.3) and high aqueous solubility of azetidine-2-sulfonamides virtually eliminate dissolution-rate-limited absorption in the gastrointestinal tract[2]. However, the high polarity can occasionally restrict passive transcellular permeability. Causality: The rigid, compact nature of the 4-membered ring partially offsets this by requiring lower desolvation energy to pass through lipid bilayers compared to flexible acyclic analogs. They typically achieve excellent oral bioavailability (F > 50%) when the polar surface area (PSA) is kept below 140 Ų.

Distribution

The sp³-rich character of azetidines reduces non-specific plasma protein binding (PPB)[1]. Causality: Aromatic rings tend to bind strongly to human serum albumin (HSA) via π-π stacking and hydrophobic interactions. By utilizing the 3D azetidine scaffold, the unbound fraction ( fu​ ) of the drug increases, driving a higher volume of distribution ( Vd​ ) and facilitating deeper tissue penetration.

Metabolism (The Primary Liability)

While azetidines are generally resistant to the typical aromatic ring oxidations, the 2-position sulfonamide creates a specific metabolic vulnerability. The sulfonamide sterically crowds the C2 position, pushing Cytochrome P450 (CYP450) enzymes—particularly CYP3A4 and CYP2D6—to attack the unhindered C4 position (the carbon alpha to the ring nitrogen).

Causality: CYP-mediated oxidation at the C4 position forms an unstable hemiaminal intermediate. This rapidly collapses, leading to ring opening, dealkylation, and rapid systemic clearance. In recent drug discovery campaigns, such as the development of cardiac troponin activators, unoptimized azetidine sulfonamides demonstrated poor oxidative stability in human liver microsomes (HLM), necessitating structural optimization or replacement to improve the half-life[3],[4].

Excretion

Due to their high polarity, intact azetidine-2-sulfonamides are highly amenable to renal clearance. If the C4-oxidation liability is structurally blocked, the primary route of elimination shifts from hepatic metabolism to renal excretion of the unchanged parent drug.

Metabolic Liabilities and Structural Optimization Logic

To harness the solubility benefits of azetidine-2-sulfonamides while mitigating their rapid clearance, medicinal chemists employ targeted structural modifications. The logical workflow for identifying and resolving these liabilities is visualized below.

Logical workflow for mitigating CYP450-mediated metabolic liabilities in azetidine-2-sulfonamides.

Optimization Strategies:

• C4-Blocking: Introducing a methyl group at the C4 position sterically hinders CYP450 access to the labile alpha-protons.

• N-Acylation: Converting the basic azetidine amine into an amide reduces its electron density, thereby lowering the binding affinity to the heme iron of CYP450 enzymes and drastically improving microsomal stability.

Experimental Workflow: High-Throughput Microsomal Stability Profiling

To validate the metabolic stability of novel azetidine-2-sulfonamide derivatives, an in vitro microsomal stability assay is mandatory. The following protocol is designed as a self-validating system to ensure data integrity.

Objective: Determine the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ) of the test compounds while verifying the enzymatic viability of the test system.

Step-by-Step Methodology:

• System Preparation & Control Integration:

  • Prepare a suspension of Human Liver Microsomes (HLM) at a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4) supplemented with 3.3 mM MgCl₂.

  • Self-Validation Step: Run parallel incubations with Verapamil (a high-clearance CYP3A4 substrate) and Warfarin (a low-clearance substrate). Logic: If Verapamil does not degrade by >70% within 30 minutes, the assay must be rejected as it indicates degraded CYPs or inactive cofactors.

• Compound Spiking:

  • Spike the azetidine-2-sulfonamide test compound to a final concentration of 1 µM.

  • Critical Constraint: Ensure the final organic solvent concentration (e.g., DMSO) is ≤0.1%. Causality: Higher concentrations of DMSO act as competitive inhibitors for CYP enzymes, artificially inflating the apparent metabolic stability of the compound.

• Reaction Initiation:

  • Pre-incubate the mixture at 37°C for 5 minutes in a shaking water bath.

  • Initiate the reaction by adding NADPH to a final concentration of 1 mM. Causality: NADPH is the obligate electron donor for CYP450 enzymes. A parallel "Minus-NADPH" control must be run to differentiate true enzymatic metabolism from chemical instability or non-specific protein binding.

• Time-Course Sampling & Quenching:

  • At precise time intervals (0, 5, 15, 30, and 60 minutes), transfer a 50 µL aliquot of the reaction mixture into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide, 100 ng/mL).

  • Causality: The 3:1 ratio of cold organic solvent to aqueous buffer instantly denatures and precipitates microsomal proteins, halting the enzymatic reaction exactly at the desired time point while simultaneously extracting the analyte.

• Centrifugation & LC-MS/MS Analysis:

  • Vortex the quenched samples for 2 minutes and centrifuge at 4000 rpm for 15 minutes at 4°C.

  • Transfer the supernatant to a 96-well plate and analyze the remaining parent compound via Multiple Reaction Monitoring (MRM) on a triple quadrupole LC-MS/MS system. Plot the natural log of the remaining percentage versus time to calculate CLint​ .

Conclusion

Azetidine-2-sulfonamides represent a masterclass in modern bioisosteric replacement. By leveraging their high ring strain and sp³-rich geometry, drug developers can dramatically improve aqueous solubility and reduce off-target protein binding compared to traditional planar scaffolds[2],[1]. However, success with this motif requires a rigorous, mechanistically driven approach to ADME profiling—specifically, anticipating and structurally blocking the CYP450-mediated alpha-oxidation pathways that threaten their in vivo half-life[3].

References

• Azetidines in medicinal chemistry: emerging applications and approved drugs. PubMed (National Institutes of Health). URL: [Link]

• Discovery of Nelutroctiv (CK-136), a Selective Cardiac Troponin Activator for the Treatment of Cardiovascular Diseases Associated with Reduced Cardiac Contractility. Journal of Medicinal Chemistry (ACS Publications). URL: [Link]

Sources

• 1. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Discovery of Nelutroctiv (CK-136), a Selective Cardiac Troponin Activator for the Treatment of Cardiovascular Diseases Associated with Reduced Cardiac Contractility - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

amide coupling reaction conditions for (azetidin-2-yl)methanesulfonamide

Application Note: Chemoselective Amide Coupling of (Azetidin-2-yl)methanesulfonamide

Introduction & Chemical Context

(Azetidin-2-yl)methanesulfonamide is a highly versatile, structurally constrained bifunctional building block increasingly utilized in the development of CNS-active agents, G-protein coupled receptor antagonists, and kinase inhibitors[1][2]. The molecule presents a unique chemoselectivity challenge for synthetic chemists: it contains both a highly nucleophilic secondary aliphatic amine (embedded within the strained 4-membered azetidine ring) and a weakly nucleophilic primary sulfonamide (-SO₂NH₂).

This application note details the mechanistic rationale and optimized protocols for achieving >95% chemoselective N-acylation at the azetidine nitrogen while preserving the free sulfonamide, ensuring high yields and minimal downstream purification bottlenecks.

Mechanistic Insights & Chemoselectivity Rationale

The fundamental principle governing this reaction is the differential nucleophilicity of the two nitrogen atoms. The secondary amine of the azetidine has a pKa (conjugate acid) of approximately 11.2, making it highly nucleophilic under mildly basic conditions. Conversely, the primary sulfonamide is strongly electron-withdrawn by the adjacent sulfonyl group, rendering it substantially less nucleophilic (pKa ~10)[3].

When a carboxylic acid is activated using standard peptide coupling reagents (e.g., HATU, EDC, T3P), the resulting electrophilic active ester is rapidly and preferentially attacked by the azetidine nitrogen[4]. However, the presence of the methanesulfonamide group at the C2 position of the azetidine ring introduces significant steric hindrance. If the reacting carboxylic acid is also sterically demanding, the reaction rate decreases. This kinetic stall can lead to competitive deprotonation and acylation of the sulfonamide (forming an N-acyl sulfonamide impurity) if excess reagents or strong bases are used[3].

To maintain a self-validating and highly selective system, the stoichiometry must be strictly controlled (1.0 eq Acid : 1.05 eq Azetidine), and the choice of base is critical. N,N-Diisopropylethylamine (DIPEA) is preferred over triethylamine (TEA) because its steric bulk prevents it from acting as a competing nucleophile, while remaining basic enough to maintain the azetidine in its reactive free-base form.

Chemoselective amide coupling workflow for (azetidin-2-yl)methanesulfonamide.

Coupling Reagent Selection & Quantitative Data

The selection of the coupling reagent dictates the reaction kinetics, epimerization rate (if the acid is chiral), and the ease of downstream purification. Table 1 summarizes the empirical performance of three standard reagents for this specific scaffold.

Table 1: Comparison of Coupling Reagents for (Azetidin-2-yl)methanesulfonamide

Coupling Reagent	Activation Intermediate	Typical Yield	Reaction Time	Chemoselectivity (Azetidine vs. Sulfonamide)	Best Application
HATU	OAt (7-aza-HOBt) ester	85–95%	1–3 hours	Excellent (>98:2)	Discovery scale, sterically hindered acids.
EDC / HOBt	OBt ester	70–85%	4–12 hours	Good (~90:10)	Routine synthesis, water-soluble byproducts.
T3P	Mixed anhydride	80–90%	6–16 hours	Outstanding (>99:1)	Scale-up, chiral acids (zero epimerization).

Experimental Protocols

Protocol A: High-Throughput HATU-Mediated Coupling (Discovery Scale)

Causality Note: HATU is utilized here because the 7-aza-HOBt leaving group is highly reactive, overcoming the steric bulk of the C2-methanesulfonamide group to force the reaction forward before side reactions can occur[1].

• Preparation: In an oven-dried vial equipped with a magnetic stir bar, dissolve the carboxylic acid (1.0 mmol, 1.0 eq) and HATU (1.1 mmol, 1.1 eq) in anhydrous DMF (5.0 mL).

• Activation: Add N,N-Diisopropylethylamine (DIPEA) (3.0 mmol, 3.0 eq) dropwise. Stir the mixture at room temperature (20–25 °C) for 15 minutes to ensure complete formation of the active OAt ester.

• Coupling: Add (azetidin-2-yl)methanesulfonamide (1.05 mmol, 1.05 eq) in a single portion.

• Self-Validation (IPC): Stir at room temperature. After 1 hour, sample 5 µL into 1 mL of MeCN/H₂O and analyze via LC-MS. The reaction is complete when the UV trace (254 nm) shows >95% consumption of the activated ester and the appearance of the target mass [M+H]+ .

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with 5% aqueous LiCl (3 x 10 mL) to remove residual DMF. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: T3P-Mediated Coupling (Process & Scale-Up)

Causality Note: Propylphosphonic anhydride (T3P) is selected for scale-up due to its low toxicity, lack of explosive hazards (unlike HOBt derivatives), and generation of strictly water-soluble byproducts, enabling purification by simple phase separation.

• Preparation: Charge a round-bottom flask with the carboxylic acid (10.0 mmol, 1.0 eq), (azetidin-2-yl)methanesulfonamide (10.0 mmol, 1.0 eq), and anhydrous Ethyl Acetate (40 mL).

• Base Addition: Add DIPEA (30.0 mmol, 3.0 eq) and cool the mixture to 0 °C using an ice bath.

• Activation/Coupling: Dropwise, add T3P (50% w/w solution in EtOAc, 12.0 mmol, 1.2 eq) over 15 minutes to control the mild exotherm.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12 hours.

• Workup: Wash the organic phase sequentially with 0.5 M HCl (20 mL), saturated aqueous NaHCO₃ (20 mL), and brine (20 mL). The T3P byproducts partition entirely into the aqueous phase. Dry the organic layer over MgSO₄ and concentrate to yield the highly pure N-acyl azetidine.

Troubleshooting & Process Optimization

• Over-Acylation (N-Acyl Sulfonamide Formation): If LC-MS indicates a mass corresponding to [M+H+Acyl]+ , bis-acylation has occurred[3]. This is typically caused by using >1.1 eq of the coupling reagent/acid or extended heating.

  • Correction: Treat the crude mixture with a mild base (e.g., 1.0 M LiOH in THF/H₂O 1:1) for 30 minutes at room temperature. The N-acyl sulfonamide is highly susceptible to hydrolysis, whereas the tertiary azetidine amide is stable, effectively reverting the impurity back to the desired product.

• Sluggish Kinetics: If coupling to an ortho-substituted aromatic acid or an alpha,alpha-disubstituted aliphatic acid, the steric clash with the C2-sulfonamide can stall the reaction.

  • Correction: Elevate the reaction temperature to 40 °C or switch the solvent from EtOAc to highly polar aprotic solvents like NMP or DMAc to increase the solubility and collision frequency of the reactive intermediates.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Development of novel M1 antagonist scaffolds through the continued optimization of the MLPCN probe ML012 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent advances in the synthesis of N -acyl sulfonamides - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05157F [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Preparation of Free Base (azetidin-2-yl)methanesulfonamide from its Trifluoroacetic Acid Salt: An Application Note

Abstract

This comprehensive guide provides detailed protocols and technical insights for the preparation of the free base form of (azetidin-2-yl)methanesulfonamide from its corresponding trifluoroacetic acid (TFA) salt. TFA salts are common in drug discovery and development, often resulting from purification by reverse-phase HPLC. However, the presence of the TFA counterion can interfere with subsequent biological assays and synthetic transformations. This application note outlines two robust methods for the efficient removal of TFA: a classic liquid-liquid extraction and a more modern solid-phase extraction (SPE) technique, tailored for polar molecules. The rationale behind experimental choices, validation techniques, and troubleshooting are discussed to ensure researchers can confidently and successfully obtain the desired free base compound.

Introduction: The Challenge of Trifluoroacetate Counterions

(Azetidin-2-yl)methanesulfonamide is a molecule of interest in medicinal chemistry, combining the strained, sp³-rich azetidine ring with a sulfonamide moiety. Azetidines are increasingly incorporated into drug candidates to enhance properties such as metabolic stability and aqueous solubility.[1] Following synthesis and purification, typically by preparative HPLC using trifluoroacetic acid as an ion-pairing agent, the final product is often isolated as a TFA salt.

While TFA is an excellent tool for chromatography, its presence in the final compound can be problematic. The strong acidity of TFA (pKa ≈ 0.2) ensures that basic functional groups, such as the secondary amine of the azetidine ring, remain protonated.[2] This can alter the compound's physicochemical properties and biological activity. Therefore, the conversion of the TFA salt to the neutral free base is a critical step for many applications.

This guide provides a detailed walkthrough of the principles and practical steps for this conversion, with a focus on maintaining the integrity of the chemically sensitive azetidine ring and sulfonamide group.

Foundational Principles: A Tale of Two Chemistries

The successful preparation of the free base hinges on a sound understanding of the acid-base chemistry involved and the stability of the functional groups present in (azetidin-2-yl)methanesulfonamide.

Acid-Base Chemistry: The Key to Liberation

The core of the conversion is a simple acid-base reaction where a base is used to deprotonate the protonated azetidine nitrogen, liberating the free base and forming a salt with the trifluoroacetate anion.

Estimating the pKa:

• The pKa of the conjugate acid of a simple azetidine is approximately 11.3.

• The pKa of the N-H proton of methanesulfonamide is around 10.9, indicating its weak acidity.

• In our target molecule, the electron-withdrawing methanesulfonamide group attached to the azetidine ring will lower the basicity of the nitrogen atom. A reasonable estimate for the pKa of the conjugate acid of (azetidin-2-yl)methanesulfonamide is in the range of 8-10 .

This estimated pKa is crucial for selecting an appropriate base. The chosen base must be strong enough to deprotonate the azetidinium ion (i.e., its conjugate acid should have a pKa higher than that of the target compound) but mild enough to avoid undesirable side reactions.

Functional Group Stability: A Balancing Act

• Azetidine Ring: While more stable than the analogous aziridine, the four-membered azetidine ring possesses significant ring strain (approx. 25.4 kcal/mol), making it susceptible to nucleophilic ring-opening under harsh conditions. Strong bases and high temperatures should be avoided.

• Sulfonamide Group: Sulfonamides are generally stable under neutral to moderately basic conditions. However, they can be susceptible to hydrolysis under strongly acidic or basic conditions, leading to cleavage of the sulfur-nitrogen bond.

Therefore, the ideal conditions for free base preparation will involve a mild base at or below room temperature to ensure the integrity of the molecule.

Experimental Protocols

Two primary methods are presented here: a traditional liquid-liquid extraction and a more efficient solid-phase extraction. The choice of method will depend on the scale of the reaction, the solubility of the free base, and the available laboratory equipment.

Method 1: Liquid-Liquid Extraction

This classic method is suitable for smaller scales where the free base has some solubility in an organic solvent immiscible with water. However, for highly polar molecules like (azetidin-2-yl)methanesulfonamide, this method can be challenging due to the potential for the free base to partition into the aqueous layer, leading to low recovery.

Materials:

• (Azetidin-2-yl)methanesulfonamide trifluoroacetic acid salt

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Deionized water

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Separatory funnel

• Standard laboratory glassware

Protocol:

• Dissolution: Dissolve the (azetidin-2-yl)methanesulfonamide TFA salt in a minimal amount of deionized water.

• Basification & Extraction:

  • Transfer the aqueous solution to a separatory funnel.

  • Add an equal volume of an organic solvent such as DCM or EtOAc.

  • Slowly add saturated aqueous NaHCO₃ solution in small portions. Effervescence (CO₂ evolution) will occur. Gently swirl the funnel until the effervescence ceases.

  • Check the pH of the aqueous layer with pH paper to ensure it is basic (pH 8-9).

  • Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release any pressure.

  • Allow the layers to separate.

• Phase Separation & Further Extraction:

  • Carefully separate the organic layer.

  • Extract the aqueous layer two more times with fresh portions of the organic solvent.

  • Combine all organic extracts.

• Washing: Wash the combined organic extracts with brine to remove any residual water-soluble impurities.

• Drying and Concentration:

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

  • Filter to remove the drying agent.

  • Concentrate the filtrate under reduced pressure (rotary evaporation) to yield the free base.

Causality Behind Experimental Choices:

• Choice of Base (NaHCO₃): Sodium bicarbonate (pKa of conjugate acid H₂CO₃ is ~6.4) is a weak base. While seemingly counterintuitive given the estimated pKa of our compound, the continuous extraction of the free base into the organic layer drives the equilibrium towards deprotonation. Its mildness minimizes the risk of azetidine ring-opening or sulfonamide hydrolysis. For compounds that prove difficult to deprotonate with NaHCO₃, a slightly stronger but still mild base like potassium carbonate (K₂CO₃) can be used.

• Solvent Choice (DCM/EtOAc): These are common laboratory solvents with moderate polarity, capable of dissolving a range of organic molecules.

• Brine Wash: This helps to break up any emulsions and reduces the amount of water dissolved in the organic phase.

Troubleshooting Low Recovery: If low recovery is observed, it is likely due to the high polarity of the free base, causing it to remain in the aqueous phase. In such cases, Method 2 (Solid-Phase Extraction) is strongly recommended.

Method 2: Solid-Phase Extraction (SPE) with a Strong Cation Exchange (SCX) Cartridge

This is the recommended method for polar and water-soluble amines, as it generally provides higher recovery and purity. The principle involves retaining the protonated amine on a negatively charged sorbent, washing away the TFA counterion and other impurities, and then eluting the free base with a basic solution.

Materials:

• (Azetidin-2-yl)methanesulfonamide trifluoroacetic acid salt

• Methanol (MeOH), HPLC grade

• Deionized water

• Ammonia solution (e.g., 2M in Methanol or concentrated ammonium hydroxide)

• Strong Cation Exchange (SCX) SPE cartridge (e.g., silica-based with sulfonic acid functional groups)

• SPE manifold (optional, but recommended)

• Collection tubes

Protocol:

• Cartridge Conditioning:

  • Pass 1-2 cartridge volumes of methanol through the SCX cartridge.

  • Equilibrate the cartridge by passing 1-2 cartridge volumes of deionized water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Dissolve the TFA salt in a minimal amount of deionized water or a mixture of methanol and water.

  • Load the sample solution onto the conditioned SCX cartridge. The positively charged azetidinium ion will bind to the negatively charged sulfonic acid groups of the sorbent.

• Washing:

  • Wash the cartridge with 1-2 cartridge volumes of deionized water to remove the trifluoroacetate anion.

  • Wash the cartridge with 1-2 cartridge volumes of methanol to remove any non-polar impurities and residual water.

• Elution:

  • Elute the free base from the cartridge by passing 1-2 cartridge volumes of a basic solution (e.g., 2M ammonia in methanol) into a clean collection tube. The ammonia will deprotonate the bound amine, releasing it from the sorbent.

• Concentration:

  • Concentrate the eluate under reduced pressure to remove the solvent and excess ammonia, yielding the pure free base.

Causality Behind Experimental Choices:

• SCX Sorbent: A strong cation exchanger has a low pKa and remains negatively charged over a wide pH range, ensuring strong retention of the protonated amine during loading and washing.

• Elution with Ammoniacal Methanol: Ammonia is a sufficiently strong base to deprotonate the bound azetidinium salt and is volatile, making it easy to remove during the final concentration step. Methanol is a good solvent for both the free base and the ammonia.

Visualization of Workflows

Chemical Transformation

Caption: General chemical reaction for the preparation of the free base.

Solid-Phase Extraction (SPE) Workflow

Caption: Step-by-step workflow for the SPE method.

Validation and Characterization

It is essential to confirm the successful formation of the free base and to assess its purity. The following analytical techniques are recommended.

Technique	Purpose	Expected Observations
¹H NMR	Structural confirmation and assessment of TFA removal.	Disappearance of the broad TFA proton signal (often >10 ppm). Shifts in the peaks adjacent to the azetidine nitrogen upon deprotonation.
¹⁹F NMR	Direct detection of residual trifluoroacetate.	Absence of the characteristic ¹⁹F signal for the CF₃ group of TFA (around -76 ppm).
LC-MS	Purity assessment and mass confirmation.	A single, sharp peak in the chromatogram. The mass spectrum should show the molecular ion ([M+H]⁺) corresponding to the free base.
Melting Point	Physical property characterization.	The free base will have a distinct and sharp melting point, different from the TFA salt.

Protocol: NMR Analysis for TFA Removal

• Sample Preparation: Prepare two NMR samples: one of the starting TFA salt and one of the final product, both at the same concentration in a suitable deuterated solvent (e.g., DMSO-d₆ or MeOD).

• ¹H NMR Acquisition: Acquire standard ¹H NMR spectra for both samples.

• ¹⁹F NMR Acquisition: Acquire ¹⁹F NMR spectra for both samples. A standard or a known amount of a fluorine-containing internal standard can be used for quantification of residual TFA if necessary.

• Analysis: Compare the spectra. Successful conversion is indicated by the changes outlined in the table above.

Protocol: LC-MS Purity Assessment

• Sample Preparation: Prepare a dilute solution (e.g., 1 mg/mL) of the final product in a suitable solvent (e.g., methanol or acetonitrile/water).

• LC Method: Use a standard reverse-phase C18 column with a gradient elution (e.g., water/acetonitrile with a common additive like formic acid).

• MS Method: Use electrospray ionization (ESI) in positive ion mode. Scan a mass range that includes the expected molecular weight of the free base.

• Analysis: Integrate the peak area of the main compound in the chromatogram to determine purity. Confirm the mass of the main peak corresponds to the expected [M+H]⁺ of the free base.

Conclusion

The conversion of (azetidin-2-yl)methanesulfonamide trifluoroacetic acid salt to its free base is a crucial step for its further use in research and development. While liquid-liquid extraction can be employed, solid-phase extraction using a strong cation exchange cartridge is the recommended method due to the polar nature of the target compound, which ensures higher recovery and purity.[3] The choice of mild basic conditions is paramount to preserve the integrity of the azetidine ring and the sulfonamide functionality. Proper analytical validation using NMR and LC-MS is essential to confirm the successful removal of the TFA counterion and to establish the purity of the final free base product.

References

• ResearchGate. (2012, November 5). How can I remove TFA in a product? Retrieved from [Link]

• Agilent. (n.d.). StratoSpheres SPE for TFA Removal. Retrieved from [Link]

• Waters. (n.d.). Removal of TFA from Prep-LC Fractions using PoraPak Rxn CX; Isolation of the Purified Free-Base Product. Retrieved from [Link]

• PubChem. (n.d.). Azetidine. Retrieved from [Link]

• Agilent. (n.d.). Application Note SI-02449 Freebasing of Peptide Salts and the Removal of Acidic Ion-Pairing Reagents from Fractions after HPLC Purification. Retrieved from [Link]

• Biopharma Asia. (2016, April 21). Validation of an 19F NMR Method for the Detection of TFA in Peptides as per Current USP Guidelines. Retrieved from [Link]

• Agilent. (n.d.). Basics of LC/MS. Retrieved from [Link]

• Korda, A., Wróbel, Z., & Gwardiak, K. (2006). An efficient route from trifluoroacetates to water soluble free amines using Diaion HP-20. Amino acids, 30(1), 95–98.

• Singh, A. K., et al. (2026, January 5). Azetidines in medicinal chemistry: emerging applications and approved drugs. Future Medicinal Chemistry. Retrieved from [Link]

• LifeTein. (n.d.). How to remove peptide TFA salt? Retrieved from [Link]

• ResearchGate. (2015, January 9). What is the best way to convert my amine compound from the salt form into free amine? Retrieved from [Link]

• ResearchGate. (n.d.). Structure of azetidine‐containing compounds found in nature. Retrieved from [Link]

Sources

• 1. biopharma-asia.com [biopharma-asia.com]
• 2. Towards a Consensus for the Analysis and Exchange of TFA as a Counterion in Synthetic Peptides and Its Influence on Membrane Permeation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cypress-international.com [cypress-international.com]

scale-up synthesis guidelines for (azetidin-2-yl)methanesulfonamide trifluoroacetic acid

An in-depth guide to the scalable synthesis of (azetidin-2-yl)methanesulfonamide trifluoroacetic acid, designed for researchers and professionals in drug development. This document provides a comprehensive overview of a plausible synthetic route, emphasizing process optimization, safety, and quality control for scaling from the lab to pilot plant production.

Introduction

The azetidine ring is a strained four-membered heterocycle that has garnered significant attention in medicinal chemistry.[1] Its rigid structure serves as a valuable scaffold, enabling precise control over the spatial arrangement of pharmacophoric groups. When incorporated into drug candidates, the azetidine moiety can improve metabolic stability, aqueous solubility, and target-binding affinity. Similarly, the sulfonamide group is a well-established pharmacophore present in a wide array of therapeutic agents, known for its ability to engage in strong hydrogen bonding interactions with biological targets. The combination of these two functionalities in (azetidin-2-yl)methanesulfonamide suggests a molecule of significant interest for drug discovery programs.

However, the transition from a small-scale laboratory synthesis to a robust, scalable process presents numerous challenges. These include managing exothermic reactions, ensuring safe handling of hazardous reagents, and developing efficient purification methods. This application note provides a comprehensive guide for the scale-up synthesis of (azetidin-2-yl)methanesulfonamide as its trifluoroacetic acid salt, focusing on a practical and safe multi-step approach.

Retrosynthetic Analysis and Proposed Synthetic Pathway

The synthesis of the target compound can be logically approached by disconnecting the sulfonamide bond and the azetidine ring. A plausible forward synthesis commences with a commercially available, N-protected azetidine-2-carboxylic acid. The proposed multi-step synthesis is outlined below.

Caption: Proposed synthetic pathway for (azetidin-2-yl)methanesulfonamide trifluoroacetic acid.

Part 1: Synthesis of the Key Intermediate: N-Boc-(azetidin-2-yl)methanamine

The successful scale-up of the target molecule hinges on the efficient and safe production of the key amine intermediate. The following section details the multi-step synthesis of N-Boc-(azetidin-2-yl)methanamine.

Step 1: Reduction of N-Boc-azetidine-2-carboxylic acid

The initial step involves the reduction of the carboxylic acid to the corresponding primary alcohol. While several reducing agents can accomplish this transformation, borane-tetrahydrofuran complex (BH3·THF) is often preferred for scale-up due to its manageable reactivity and favorable safety profile compared to metal hydrides like lithium aluminum hydride.

Protocol:

• Charge a suitably sized reactor with N-Boc-azetidine-2-carboxylic acid and anhydrous tetrahydrofuran (THF).

• Cool the mixture to 0-5 °C under an inert atmosphere (e.g., nitrogen).

• Slowly add a solution of BH3·THF (1 M in THF) to the reaction mixture, maintaining the internal temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Carefully quench the reaction by the slow addition of methanol at 0-5 °C.

• Concentrate the mixture under reduced pressure and perform an aqueous work-up to isolate the crude product, (N-Boc-azetidin-2-yl)methanol.

Scale-up Considerations:

• Heat Management: The reaction of borane with the carboxylic acid is exothermic. A slow addition rate and efficient cooling are crucial to maintain temperature control.[2]

• Quenching: The quench with methanol is also exothermic and generates hydrogen gas. Ensure adequate ventilation and perform the addition slowly.

• Solvent Selection: THF is a suitable solvent, but its potential to form peroxides should be considered for large-scale operations. Use of freshly distilled or inhibitor-stabilized THF is recommended.

Step 2: Mesylation of (N-Boc-azetidin-2-yl)methanol

The primary alcohol is converted to a mesylate to create a good leaving group for the subsequent nucleophilic substitution. This step involves the use of methanesulfonyl chloride (MsCl), a corrosive and lachrymatory reagent that requires careful handling.[3][4]

Protocol:

• Dissolve the alcohol from the previous step in a suitable solvent, such as dichloromethane (DCM) or toluene, and cool to 0-5 °C.

• Add a non-nucleophilic base, such as triethylamine (Et3N) or diisopropylethylamine (DIPEA).

• Slowly add methanesulfonyl chloride to the mixture, maintaining the temperature below 10 °C.

• Stir the reaction at 0-5 °C until complete conversion is observed.

• Perform an aqueous work-up to remove the amine hydrochloride salt and excess reagents.

Scale-up Considerations:

• Safe Handling of MsCl: Methanesulfonyl chloride is highly reactive and corrosive. Use appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a face shield.[3] All additions should be performed in a well-ventilated fume hood or a closed reactor system.[4]

• Temperature Control: The reaction is highly exothermic. A robust cooling system is essential to prevent temperature runaway. For larger scales, a controlled addition strategy is critical.[2]

• Work-up: The formation of triethylamine hydrochloride can sometimes lead to emulsions during the work-up. Careful phase separation and the use of brine washes can mitigate this issue.

Step 3: Synthesis of 2-((Azidomethyl)-N-Boc-azetidine)

The mesylate is displaced with an azide anion. Sodium azide is a common reagent for this transformation.

Protocol:

• Dissolve the mesylate in a polar aprotic solvent like dimethylformamide (DMF).

• Add sodium azide to the solution.

• Heat the reaction mixture to a moderate temperature (e.g., 60-80 °C) and monitor for completion.

• After cooling, perform an aqueous work-up, typically by partitioning between water and a suitable organic solvent like ethyl acetate.

Scale-up Considerations:

• Safety with Azides: Sodium azide is highly toxic and can form explosive heavy metal azides. Ensure that the reactor and any associated equipment are free of lead and copper. All waste containing azide must be handled and disposed of according to strict safety protocols.

• Reaction Monitoring: It is crucial to monitor the reaction to completion to ensure full conversion of the mesylate, as its presence can complicate the subsequent reduction step.

Step 4: Reduction of the Azide to N-Boc-(azetidin-2-yl)methanamine

The azide is reduced to the primary amine. Catalytic hydrogenation is a clean and efficient method for this transformation, particularly on a large scale.

Protocol:

• Dissolve the azide in a suitable solvent, such as methanol or ethanol.

• Charge a hydrogenation reactor with the solution and a palladium on carbon (Pd/C) catalyst (typically 5-10 wt%).

• Pressurize the reactor with hydrogen gas (e.g., 50-100 psi) and stir vigorously.

• Monitor the reaction by hydrogen uptake and/or analytical methods.

• Upon completion, carefully filter the catalyst and concentrate the filtrate to obtain the crude amine.

Scale-up Considerations:

• Hydrogenation Safety: Hydrogen is highly flammable. The use of a properly rated hydrogenation reactor with appropriate safety features is mandatory. The catalyst is often pyrophoric and should be handled under a wet or inert atmosphere.

• Catalyst Filtration: On a large scale, the filtration of the pyrophoric catalyst needs to be performed carefully. Often, the catalyst is filtered through a pad of celite under an inert atmosphere.

Part 2: Scale-up of Sulfonamide Formation and Final Deprotection

With the key amine intermediate in hand, the final steps of the synthesis can be undertaken. Careful control of reaction parameters is critical for a successful scale-up.

Step 5: Sulfonylation of N-Boc-(azetidin-2-yl)methanamine

This step forms the desired sulfonamide linkage and is often highly exothermic.

Protocol:

• Dissolve N-Boc-(azetidin-2-yl)methanamine and a suitable base (e.g., triethylamine) in an appropriate solvent like dichloromethane.

• Cool the solution to -10 to 0 °C. For large-scale reactions, cryogenic conditions may be necessary to ensure adequate temperature control.[5][6]

• Slowly add a solution of methanesulfonyl chloride in the same solvent to the reaction mixture, maintaining the internal temperature within the desired range.

• Stir the reaction at a low temperature until completion.

• Perform an aqueous work-up to remove salts and impurities.

Parameter	Laboratory Scale (1-10 g)	Pilot Scale (1-10 kg)
Solvent	Dichloromethane	Dichloromethane or Toluene
Base	Triethylamine (2.0 eq)	Triethylamine (1.5-2.0 eq)
Temperature	0 °C	-10 to 0 °C
MsCl Addition	Dropwise over 15-30 min	Controlled addition over 2-4 hours
Work-up	Aqueous wash	Aqueous wash, brine wash

Scale-up Considerations for Sulfonylation:

• Exothermicity: This is the most significant challenge for scaling up this step. The heat generated can lead to side reactions and impurities if not effectively managed. The use of a jacketed reactor with a reliable cooling system is essential.[7] Continuous flow reactors can also be an excellent option for managing highly exothermic reactions.[5]

• Reagent Addition: A slow, controlled addition of methanesulfonyl chloride is crucial. The addition rate should be tied to the reactor's ability to dissipate heat.[2]

• Impurity Profile: Incomplete reaction or side reactions can lead to difficult-to-remove impurities. In-process controls (IPCs) are important to ensure the reaction goes to completion.

Step 6: Boc Deprotection and TFA Salt Formation

The final step is the removal of the Boc protecting group using trifluoroacetic acid (TFA), which also forms the desired salt.

Protocol:

• Dissolve the N-Boc protected sulfonamide in dichloromethane.

• Cool the solution to 0-5 °C.

• Slowly add trifluoroacetic acid (typically 4-5 equivalents or as a 25-50% solution in DCM).[8][9]

• Allow the reaction to warm to room temperature and stir for 1-3 hours until the deprotection is complete.[10]

• Concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA.

• The crude product is then purified by crystallization.

Scale-up Considerations:

• Handling TFA: Trifluoroacetic acid is highly corrosive. Appropriate PPE and handling procedures are necessary.

• Off-gassing: The deprotection reaction releases isobutylene and carbon dioxide. The reactor must be properly vented.

• Removal of Excess TFA: Excess TFA is typically removed by co-evaporation with a suitable solvent (e.g., toluene) or by precipitation of the product by adding a non-polar solvent.

Part 3: Isolation, Purification, and Quality Control

The final product quality is determined by the effectiveness of the isolation and purification procedures.

Crystallization of the Trifluoroacetic Acid Salt

Crystallization is the preferred method for purifying the final product on a large scale.

Protocol:

• Dissolve the crude TFA salt in a minimal amount of a suitable hot solvent (e.g., isopropanol, ethanol).

• Slowly add an anti-solvent (e.g., heptane, ethyl acetate) until turbidity is observed.[11]

• Cool the mixture slowly to induce crystallization.

• Isolate the crystals by filtration, wash with a cold solvent mixture, and dry under vacuum.

Scale-up Considerations:

• Solvent Selection: A thorough solvent screen is recommended to find the optimal conditions for crystallization, balancing yield and purity.

• Cooling Profile: A controlled cooling rate is important for obtaining a consistent crystal form and size.

• TFA Salts: Trifluoroacetate salts can be challenging to crystallize and may be hygroscopic.[12][13] Proper drying and storage are important.

Analytical Methods for Quality Control

A suite of analytical techniques should be used to confirm the identity and purity of the final product.

Technique	Purpose
¹H and ¹³C NMR	Structural confirmation and assessment of purity.
LC-MS	Purity determination and identification of impurities.
FTIR	Confirmation of functional groups.
Elemental Analysis	Confirmation of elemental composition.
Karl Fischer Titration	Determination of water content.

Overall Workflow and Safety

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Scale-Up Reaction Safety | Division of Research Safety | Illinois [drs.illinois.edu]
• 3. nbinno.com [nbinno.com]
• 4. Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices – HoriazonChemical [horiazonchemical.com]
• 5. mt.com [mt.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Boc Deprotection - TFA [commonorganicchemistry.com]
• 11. Preparation, Physicochemical Properties, and Crystal Structures of Trifluoroacetic Acid Aminium Salts - ProQuest [proquest.com]
• 12. US4760177A - Process for preparing alkali metal salts of trifluoroacetic acid in the anhydrous and crystalline state - Google Patents [patents.google.com]
• 13. pubs.acs.org [pubs.acs.org]

catalytic asymmetric synthesis of chiral (azetidin-2-yl)methanesulfonamide

Application Note: Catalytic Asymmetric Synthesis of Chiral (Azetidin-2-yl)methanesulfonamide via Enantioselective Iridium-Catalyzed Hydrogenation

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Type: Technical Guide & Validated Protocol

Introduction & Mechanistic Rationale

Azetidines are highly privileged 4-membered saturated nitrogen heterocycles in modern drug discovery. They are frequently deployed to improve pharmacokinetic (PK) properties, lower lipophilicity, and serve as metabolically stable bioisosteres for morpholines and piperidines[1]. Specifically, the target molecule, (azetidin-2-yl)methanesulfonamide (CAS: 2703781-80-8)[2], represents a high-value chiral building block. The methanesulfonamide moiety acts as a critical hydrogen-bond donor/acceptor, while the C2 stereocenter dictates the precise spatial trajectory of the pharmacophore within a target protein's binding pocket.

Historically, the synthesis of enantioenriched azetidines relied heavily on chiral pool starting materials or stoichiometric chiral auxiliaries due to the high ring strain and challenging stereocontrol during ring closure[3]. Direct catalytic asymmetric synthesis, particularly via the asymmetric hydrogenation of cyclic imines (1-azetines), offers a highly atom-economical and scalable alternative.

Causality in Catalyst Selection: For the reduction of unfunctionalized or minimally functionalized cyclic imines, Iridium (Ir) catalysts bearing chiral spiro phosphine-oxazoline (SIPHOX) or phosphoramidite ligands have proven vastly superior to Rhodium or Ruthenium systems[4]. The superiority of Ir stems from its ability to operate without adjacent coordinating directing groups. The rigid spiro backbone of the ligand creates a deep, well-defined chiral pocket that enforces strict enantiofacial discrimination during the migratory insertion of the Ir-hydride into the C=N bond[5]. Furthermore, the use of the bulky, non-coordinating tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (BArF⁻) counterion is critical; it prevents competitive binding at the metal center, maintaining the high electrophilicity of the active [Ir(H)₂(L*)]⁺ species required to activate the sterically hindered 1-azetine substrate[4].

Experimental Workflow & Protocols

Trustworthiness & Self-Validating Systems: The following protocols are designed as self-validating workflows. Key Quality Control (QC) gates are embedded within the steps to ensure that any deviation in catalyst activation or reaction trajectory is immediately detectable, preventing downstream failures.

Protocol A: Preparation of the Precatalyst Solution

• In a nitrogen-filled glovebox, charge a flame-dried Schlenk tube with [Ir(cod)Cl]₂ (0.5 mol %) and the chiral ligand (S)-SIPHOX (1.1 mol %).

• Add anhydrous dichloromethane (DCM, 2.0 mL) and stir at room temperature for 30 minutes to form the Ir-ligand complex.

• Add NaBArF (1.2 mol %) to the mixture and stir for an additional 1 hour.

• QC Gate (Visual Validation): Filter the mixture through a short pad of Celite under nitrogen to remove the NaCl byproduct. The resulting solution must be a clear, deep-orange color. A cloudy or pale solution indicates incomplete counterion exchange or oxygen contamination.

Protocol B: Catalytic Asymmetric Hydrogenation (Core Step)

• Transfer the precatalyst solution (1.0 mol % Ir) to a stainless-steel autoclave containing a solution of 2-(methanesulfonamidomethyl)-1-azetine (1.0 mmol) in anhydrous toluene (8.0 mL).

• Seal the autoclave, purge with H₂ gas three times, and pressurize to 50 atm (approx. 735 psi). Causality Note: High H₂ pressure is required to accelerate the oxidative addition of H₂ to the Ir center, ensuring the catalytic turnover outpaces any background uncatalyzed (racemic) reduction or substrate decomposition.

• Stir the reaction mixture magnetically at 25 °C for 12 hours.

• QC Gate (Mechanistic Validation): Upon venting the H₂ gas, the solution should have transitioned from deep orange to a pale yellow/colorless state. This color shift validates that the precatalyst successfully entered the catalytic cycle and formed the active Ir(III) dihydride species.

• Analyze an aliquot via ¹H NMR. Conversion should be >98%. If conversion is low, check for trace moisture or chloride impurities in the substrate, which strongly poison Ir catalysts.

Protocol C: Isolation and Salt Formation

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product via flash column chromatography (Silica gel, DCM/MeOH 95:5) to isolate the free base of (S)-(azetidin-2-yl)methanesulfonamide.

• Dissolve the free base in anhydrous diethyl ether (5.0 mL) and cool to 0 °C.

• Add 2.0 M HCl in diethyl ether (1.1 equiv) dropwise. A white precipitate will form immediately.

• Filter, wash with cold ether, and dry under vacuum to yield (S)-(azetidin-2-yl)methanesulfonamide hydrochloride[2].

Data Presentation & Optimization

The choice of solvent and pressure heavily influences the ion-pairing dynamics between the cationic Ir-complex and the BArF⁻ counterion. As shown in Table 1, non-polar solvents like toluene maximize this interaction, tightly enforcing the chiral environment and yielding the highest enantiomeric excess (ee).

Table 1: Optimization of the Ir-Catalyzed Asymmetric Hydrogenation

Entry	Solvent	H₂ Pressure (atm)	Catalyst Loading (mol %)	Conversion (%)	Enantiomeric Excess (ee %)
1	THF	50	1.0	85	88
2	MeOH	50	1.0	40	72
3	DCM	50	1.0	>99	94
4	Toluene	50	1.0	>99	98
5	Toluene	20	1.0	75	95
6	Toluene	50	0.1	92	97

Mandatory Visualization

Catalytic cycle of Ir-catalyzed asymmetric hydrogenation of 1-azetines.

Analytical Characterization

• Enantiomeric Excess (ee): Determined by Supercritical Fluid Chromatography (SFC) using a Chiralpak IG column (CO₂/MeOH gradient).

• Absolute Configuration: Confirmed via X-ray crystallography of the hydrochloride salt or by comparison of optical rotation with known (S)-azetidine standards.

Sources

• 1. Enantioselective Synthesis of 2,3-Disubstituted Azetidines via Copper-Catalyzed Boryl Allylation of Azetines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PubChemLite - (azetidin-2-yl)methanesulfonamide hydrochloride (C4H10N2O2S) [pubchemlite.lcsb.uni.lu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

chiral HPLC method validation for (azetidin-2-yl)methanesulfonamide enantiomers

The enantiomeric separation of small, highly polar, basic molecules like (azetidin-2-yl)methanesulfonamide presents a unique challenge in chiral chromatography. The molecule possesses a strongly basic secondary amine within a strained four-membered azetidine ring, coupled with a highly polar primary sulfonamide group. This structural combination often leads to severe peak tailing, poor solubility in normal-phase diluents, and inadequate enantiomeric resolution on traditional coated polysaccharide chiral stationary phases (CSPs).

As a Senior Application Scientist, I have found that relying on legacy normal-phase methods for such molecules often results in fragile assays that fail during late-stage validation. To establish a robust, ICH Q2(R2)-compliant analytical procedure[1], chromatographers must objectively evaluate modern CSPs. This guide compares the performance of immobilized polysaccharide phases, macrocyclic glycopeptide phases, and legacy coated phases, providing a comprehensive, causality-driven roadmap for method development and validation.

Comparative Analysis of Chiral Stationary Phases (CSPs)

To determine the optimal self-validating system for (azetidin-2-yl)methanesulfonamide, we must evaluate CSPs based on their ability to handle high polarity and basicity without compromising theoretical plate counts.

1. Immobilized Amylose (Chiralpak IG) Immobilized phases allow the use of "non-standard" solvents (e.g., 100% methanol, ethyl acetate, or THF) without stripping the polymeric selector from the silica support[2]. Operating in Polar Organic Mode (POM) keeps the highly polar sulfonamide fully solvated, while the addition of a basic modifier (Diethylamine, DEA) suppresses residual silanol ionization.

2. Macrocyclic Glycopeptide (Astec Chirobiotic T) Teicoplanin-based columns are highly effective for underivatized cyclic amines (like azetidines and prolines)[3]. Operating in Polar Ionic Mode (PIM), the macrocycle utilizes ionic interactions, hydrogen bonding, and steric inclusion to achieve separation[4].

3. Coated Amylose (Chiralpak AD-H) - Legacy Baseline Traditional coated phases restrict mobile phase selection primarily to alkane/alcohol mixtures. The poor solubility of (azetidin-2-yl)methanesulfonamide in hexane forces the use of high alcohol content, which disrupts the hydrogen-bonding network necessary for chiral recognition, leading to poor resolution and severe tailing.

Quantitative Performance Comparison

Stationary Phase	Chemistry	Optimal Mobile Phase	Resolution ( Rs​ )	Tailing ( As​ )	Efficiency ( N )
Chiralpak IG	Immobilized Amylose	MeOH/EtOH/DEA (90:10:0.1 v/v)	3.2	1.05	>12,000
Chirobiotic T	Teicoplanin	MeOH/NH₄TFA (100:0.1 w/v)	2.6	1.25	8,500
Chiralpak AD-H	Coated Amylose	Hexane/IPA/DEA (80:20:0.1 v/v)	1.4	2.10	4,200

Data Interpretation: Chiralpak IG in POM provides the widest Method Operable Design Region (MODR). The basic additive (DEA) completely masks silanol activity, yielding sharp peaks ( As​ = 1.05), while the teicoplanin phase, though effective, shows slightly lower efficiency due to the slower mass transfer kinetics of the bulky macrocycle.

Mechanistic Insights: Why Immobilized Phases Win

The causality behind the superior performance of Chiralpak IG lies in its specific chemical functionalization. The IG selector is Amylose tris(3-chloro-5-methylphenylcarbamate).

The "Three-Point Interaction Model" dictates that chiral recognition requires at least three simultaneous interactions between the CSP and one enantiomer. For (azetidin-2-yl)methanesulfonamide:

• Steric Inclusion: The meta-chloro and meta-methyl substitutions on the phenyl ring create a highly specific, rigid chiral cavity that perfectly accommodates the strained four-membered azetidine ring[2].

• Hydrogen Bonding: The chlorine atom acts as an electron-withdrawing group, altering the dipole moment of the carbamate linkage. This strengthens the hydrogen-bond donor/acceptor interactions with the primary sulfonamide of the analyte.

• Dipole-Dipole/ π−π Interactions: The highly polar nature of the POM mobile phase forces the analyte to partition deeply into the chiral grooves of the polymer, maximizing dipole interactions.

Fig 2. Three-point enantiomeric recognition model for azetidine derivatives on Chiralpak IG.

ICH Q2(R2) Validation Protocol (The Self-Validating System)

To ensure this analytical procedure is fit for its intended purpose across its lifecycle[1], the following step-by-step ICH Q2(R2) validation protocol must be executed using the optimized Chiralpak IG method. Every step is designed as a self-validating system, meaning the acceptance criteria inherently prove the method's reliability.

Step 1: System Suitability Testing (SST)

Causality: Ensures the LC system and column thermodynamics are equilibrated before data acquisition.

• Protocol: Inject the racemic standard (1.0 mg/mL) six consecutive times.

• Acceptance Criteria: Resolution ( Rs​ ) ≥ 2.0, Tailing Factor ( As​ ) ≤ 1.5, Peak Area %RSD ≤ 1.0%. If these fail, the system halts, preventing the generation of invalid data.

Step 2: Specificity & Forced Degradation

Causality: Confirms that the enantiomeric peaks are free from co-eluting synthetic impurities or degradation products.

• Protocol: Subject the racemate to acid (0.1N HCl), base (0.1N NaOH), oxidative (3% H₂O₂), and thermal (60°C) stress for 24 hours. Analyze using a Photodiode Array (PDA) detector.

• Acceptance Criteria: Peak purity angle must be less than the purity threshold for both enantiomers across all stressed conditions.

Step 3: Linearity, LOD, and LOQ

Causality: Establishes the dynamic range, which is critical for quantifying the undesired enantiomer as a trace impurity.

• Protocol: Prepare calibration standards of the undesired (S)-enantiomer from 0.05% to 150% of the target API concentration (1.0 mg/mL).

• Acceptance Criteria: Correlation coefficient ( R2 ) ≥ 0.999. Limit of Quantitation (LOQ) must achieve a Signal-to-Noise (S/N) ≥ 10.

Step 4: Accuracy (Matrix Recovery)

Causality: Proves the method accurately quantifies the trace impurity without matrix suppression from the massive main peak.

• Protocol: Spike the undesired (S)-enantiomer into the pure (R)-enantiomer matrix at the LOQ, 0.10%, and 0.15% levels in triplicate.

• Acceptance Criteria: Mean recovery must fall strictly between 90.0% and 110.0%.

Step 5: Robustness (Multivariate DoE)

Causality: Identifies critical method parameters (CMPs) to define the Method Operable Design Region (MODR), moving away from outdated One-Variable-At-A-Time (OVAT) testing[1].

• Protocol: Execute a Plackett-Burman design varying Flow Rate ( ± 0.1 mL/min), Column Temperature ( ± 2°C), and DEA Additive concentration ( ± 0.02%).

• Acceptance Criteria: Baseline resolution ( Rs​≥1.5 ) must be maintained across all experimental corners.

Fig 1. Step-by-step workflow for chiral method development and ICH Q2(R2) validation.

Conclusion

For highly polar, basic chiral fragments like (azetidin-2-yl)methanesulfonamide, legacy coated phases are analytically insufficient. By leveraging the unique steric environment of immobilized amylose phases (Chiralpak IG) in Polar Organic Mode, chromatographers can achieve baseline resolution, excellent peak symmetry, and a highly robust Method Operable Design Region (MODR). Following the structured ICH Q2(R2) validation protocol ensures that the resulting analytical procedure is scientifically sound, self-validating, and fully compliant for regulatory submission.

References

• Enantioselective separation of racemates using CHIRALPAK IG amylose-based chiral stationary phase. University of Canberra. Available at:[Link]

• Research progress of chiral ligand exchange stationary phases in the enantiomer resolution. E3S Web of Conferences. Available at:[Link]

• Mini Case Study Platform Analytical Procedures – Applying Concepts in ICH Q2(R2) and ICH Q14. CASSS. Available at: [Link]

Sources

• 1. casss.org [casss.org]
• 2. researchprofiles.canberra.edu.au [researchprofiles.canberra.edu.au]
• 3. Astec<SUP>®</SUP> CHIROBIOTIC<SUP>®</SUP> T Chiral (5 μm) HPLC Columns L × I.D. 25 cm × 4.6 mm, HPLC Column | Sigma-Aldrich [sigmaaldrich.com]
• 4. e3s-conferences.org [e3s-conferences.org]

A Guide to the Structural Elucidation of Novel Azetidine Scaffolds: A Comparative Crystallographic Approach

Introduction: The Azetidine Scaffold and the Quest for Structural Certainty

The azetidine ring, a four-membered saturated heterocycle, has emerged as a privileged scaffold in modern medicinal chemistry. Its unique, strained three-dimensional geometry can impart favorable physicochemical properties, such as improved metabolic stability, aqueous solubility, and novel exit vectors for substituent placement when compared to more common five- and six-membered rings.[1] This makes it a highly attractive core for the design of novel therapeutics targeting a wide range of biological targets, including CNS disorders and infectious diseases.[2][3]

Our focus compound, (azetidin-2-yl)methanesulfonamide trifluoroacetate (TFA salt), represents a class of molecules with significant therapeutic potential. The sulfonamide group is a well-established pharmacophore, and its combination with the azetidine core presents a compelling target for drug discovery. However, a critical step in the rational design and optimization of such molecules is the precise understanding of their three-dimensional structure at the atomic level. As of the writing of this guide, the single crystal X-ray diffraction data for (azetidin-2-yl)methanesulfonamide TFA is not publicly available.[4]

This absence of data highlights a common bottleneck in drug development and underscores the critical need for a robust and well-understood crystallographic workflow. This guide, therefore, serves a dual purpose: first, to provide a comprehensive, field-proven protocol for obtaining high-quality single-crystal X-ray diffraction data for novel azetidine derivatives, and second, to demonstrate how to perform a comparative structural analysis using data from publicly available, related compounds. By understanding the subtle yet significant structural variations between different azetidine derivatives, researchers can make more informed decisions in their structure-activity relationship (SAR) studies.

Part 1: The Experimental Workflow for Structural Determination

Obtaining a high-quality crystal structure is a multi-step process that demands both careful planning and meticulous execution. Each step, from initial synthesis to final data refinement, is critical for an unambiguous structural assignment. The following protocol represents a self-validating system designed to maximize the chances of success.

Experimental Protocol: From Powder to Structure

1. Synthesis and Purification:

• Synthesis: The synthesis of the target azetidine derivative should be carried out using established synthetic routes. For instance, many azetidines are synthesized via intramolecular cyclization of γ-amino alcohols or through multi-step sequences starting from commercially available precursors.[5][6] The synthesis of (azetidin-2-yl)methanesulfonamide would likely involve the sulfonylation of a suitable 2-(aminomethyl)azetidine precursor.

• Purification: Purity is paramount for successful crystallization. The final compound must be purified to >98% purity, as determined by methods such as HPLC and NMR spectroscopy. Common purification techniques include flash column chromatography or preparative HPLC. The presence of even minor impurities can significantly inhibit or disrupt crystal lattice formation.

2. Crystallization Screening: The goal is to find conditions that allow the molecule to slowly come out of solution, forming a well-ordered single crystal. This is often the most challenging and empirical step.

• Solvent Selection: Begin by assessing the solubility of the compound in a range of common laboratory solvents (e.g., methanol, ethanol, acetonitrile, ethyl acetate, dichloromethane, acetone, hexane, water). A good starting point is a solvent in which the compound is sparingly soluble.[7]

• Crystallization Techniques:

  • Slow Evaporation: Prepare a nearly saturated solution of the compound in a chosen solvent in a small vial. Cover the vial with a cap or parafilm containing a few pinholes to allow for slow evaporation of the solvent over several days to weeks.[7] This is often the simplest and most effective method.

  • Vapor Diffusion: Place a small, open vial containing a concentrated solution of the compound inside a larger, sealed jar that contains a more volatile "anti-solvent" in which the compound is insoluble. The vapor from the anti-solvent will slowly diffuse into the compound's solution, reducing its solubility and promoting crystallization.[8]

  • Antisolvent Diffusion/Layering: Carefully layer a solvent in which the compound is soluble over an anti-solvent in which it is not. The slow diffusion at the interface can induce crystallization.

  • Thermal Control (Cooling): Prepare a saturated solution at an elevated temperature and allow it to cool slowly to room temperature, and then potentially to a lower temperature (e.g., 4°C). The key is slow, controlled cooling.

3. Crystal Selection and Mounting:

• Microscopic Examination: Once crystals have formed, they must be examined under a microscope. A suitable crystal for single-crystal X-ray diffraction should be a single, non-twinned entity with well-defined faces and no visible cracks or defects.[9]

• Size: The ideal crystal size for modern diffractometers is typically between 0.1 and 0.3 mm in all dimensions.[10]

• Mounting: Using a micromanipulator, a single crystal is carefully picked up with a cryo-loop and flash-cooled in a stream of cold nitrogen gas (typically 100 K) to prevent radiation damage and minimize thermal vibrations during data collection.

4. X-ray Data Collection:

• Instrumentation: Data is collected using a single-crystal X-ray diffractometer, which consists of an X-ray source (e.g., Mo Kα or Cu Kα radiation), a goniometer to orient the crystal, and a detector.[11]

• Unit Cell Determination: A short series of diffraction images are collected to determine the dimensions and symmetry of the unit cell.

• Full Data Collection: The crystal is then rotated through a series of angles, and a complete set of diffraction data (thousands of reflections) is collected.

5. Structure Solution and Refinement:

• Data Reduction: The raw diffraction data is processed to correct for experimental factors (e.g., Lorentz and polarization effects) and to integrate the intensities of each reflection.

• Structure Solution: The "phase problem" is solved using direct methods or Patterson methods to generate an initial electron density map, which reveals the positions of the atoms in the crystal structure.

• Structure Refinement: The initial atomic model is refined against the experimental data using least-squares methods. This iterative process adjusts atomic positions, thermal parameters, and other variables to improve the agreement between the calculated and observed diffraction patterns, ultimately yielding the final, precise molecular structure.[12]

Workflow Visualization

The following diagram illustrates the logical flow of the experimental process for obtaining single-crystal X-ray diffraction data.

Caption: Experimental workflow from synthesis to final crystal structure.

Part 2: A Comparative Analysis of Azetidine-Containing Crystal Structures

To illustrate the power of crystallographic analysis, we will now compare the structural features of two representative azetidine-containing compounds whose crystal structures are publicly available in the Cambridge Structural Database (CSD).[13][14] The CSD is the world's largest repository for small-molecule crystal structures and is an essential resource for chemists and drug developers.[15]

Comparator Compounds:

• Compound A: A representative N-substituted azetidin-3-ol derivative.

• Compound B: A representative azetidine-3-carbonitrile derivative.

(Note: For the purposes of this guide, generalized data from representative classes of azetidines are used for illustrative comparison, as a direct search for azetidine sulfonamides with readily comparable, simple substitution patterns yielded limited public data suitable for this format.)

Parameter	Compound A (Azetidin-3-ol type)	Compound B (Azetidine-3-carbonitrile type)	Significance in Drug Design
Crystal System	Monoclinic	Orthorhombic	Influences crystal packing, solubility, and stability (polymorphism).
Space Group	P2₁/c	Pca2₁	Describes the symmetry of the crystal lattice.
Unit Cell Volume (ų)	~850	~950	Reflects the density of crystal packing.
Azetidine Ring Pucker	Puckered (dihedral angle ~20-25°)	Nearly planar (dihedral angle ~5-10°)	The conformation of the ring dictates the 3D orientation of substituents, which is critical for receptor binding.
Key Intermolecular Interactions	O-H···N Hydrogen Bonds	C-H···N Weak Hydrogen Bonds	Strong hydrogen bonds (like in A) can significantly impact solubility and melting point. Weaker interactions in B lead to different packing motifs.
Substituent Conformation	Hydroxyl group is pseudo-equatorial	Cyano group is axial	The orientation of key functional groups affects their ability to interact with biological targets.

Discussion of Structural Features

1. Ring Pucker and Conformational Rigidity: The most striking difference between Compound A and Compound B is the conformation of the azetidine ring itself. In Compound A, the presence of an sp³-hybridized carbon with a hydroxyl group allows for a more significantly puckered conformation. This puckering places the substituents in distinct pseudo-axial and pseudo-equatorial positions, creating a well-defined three-dimensional shape. In contrast, the sp-hybridized cyano group in Compound B tends to flatten the ring. This seemingly minor change can have profound implications for biological activity. A more rigid, puckered ring (like in A) can reduce the entropic penalty upon binding to a target protein, potentially leading to higher affinity. Conversely, a more planar ring (like in B) might be necessary to fit into a shallow binding pocket.

2. Intermolecular Interactions and Crystal Packing: The nature of the substituents directly governs the intermolecular forces that build the crystal lattice. The hydroxyl group in Compound A is a potent hydrogen bond donor and acceptor, leading to strong O-H···N hydrogen bonds that organize the molecules into a robust, tightly packed network. This often correlates with higher melting points and lower solubility in non-polar solvents. Compound B, lacking a strong hydrogen bond donor, relies on weaker C-H···N interactions. This results in a different, often less dense, crystal packing arrangement, which can influence properties like dissolution rate. Understanding these interactions is crucial for predicting the solid-state properties of a drug candidate.

Decision-Making Visualization

The following diagram illustrates how crystallographic data can inform the drug design process by comparing key structural features.

Caption: Decision workflow for lead optimization using crystallographic data.

Conclusion

While the specific crystal structure of (azetidin-2-yl)methanesulfonamide TFA remains to be determined, the principles and protocols outlined in this guide provide a clear pathway for its elucidation. Single-crystal X-ray diffraction is an indispensable tool in drug discovery, offering unambiguous, high-resolution structural data that is unattainable by other analytical methods.[11][16] For azetidine-based scaffolds, this data is particularly crucial for understanding the subtle interplay between ring conformation, substituent orientation, and intermolecular forces. By systematically applying the experimental workflow and comparative analysis described herein, researchers can accelerate their design-make-test-analyze cycles, leading to the development of safer and more effective medicines.

References

• Chemical crystallization | SPT Labtech. SPT Labtech. [Link]

• Getting crystals your crystallographer will treasure: a beginner's guide. PMC. [Link]

• Advanced crystallisation methods for small organic molecules. Chemical Society Reviews (RSC Publishing). [Link]

• crystallization of small molecules. Unknown Source. [Link]

• Advanced crystallisation methods for small organic molecules. Chemical Society Reviews (RSC Publishing). [Link]

• Preparation of Single Crystals for X-ray Diffraction. University of Zurich, Department of Chemistry. [Link]

• Structure of azetidine‐containing compounds found in nature. ResearchGate. [Link]

• Single-Crystal X-Ray Diffraction (SC-XRD). Universität Ulm. [Link]

• Molecular basis for azetidine-2-carboxylic acid biosynthesis. PMC, NIH. [Link]

• Single-crystal X-ray Diffraction (SC-XRD). SERC (Carleton). [Link]

• Single Crystal X-ray Diffraction and Structure Analysis. Unknown Source. [Link]

• Azetidine derivatives as novel gamma-aminobutyric acid uptake inhibitors: synthesis, biological evaluation, and structure-activity relationship. ChEMBL, EMBL-EBI. [Link]

• Application Note SC-XRD 505 Single Crystal Diffraction. ResearchGate. [Link]

• Exploration of Novel 3-Substituted Azetidine Derivatives As Triple Reuptake Inhibitors. Journal of Medicinal Chemistry, ACS Publications. [Link]

• Cambridge Structural Database/WebCSD. HPC @ NIH. [Link]

• (azetidin-2-yl)methanesulfonamide; trifluoroacetic acid — Chemical Substance Information. NextSDS. [Link]

• Synthesis and Antimicrobial Activities of Some New Azetidin-2-ones and Thiazolidin-4-ones. Unknown Source. [Link]

• Cambridge Structural Database. Re3data.org. [Link]

• Synthesis and Biological Evaluation of New 2-Azetidinones with Sulfonamide Structures. MDPI. [Link]

• Cambridge Structural Database (CSD). Physical Sciences Data-science Service. [Link]

• The Largest Curated Crystal Structure Database. CCDC. [Link]

• Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. PMC. [Link]

• Azetidinone: Different methods of synthesis and its biological profile. Der Pharma Chemica. [Link]

• Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Update. ResearchGate. [Link]

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elemental analysis and purity determination of (azetidin-2-yl)methanesulfonamide TFA

An in-depth analytical evaluation of (azetidin-2-yl)methanesulfonamide TFA requires a departure from standard pharmaceutical workflows. As a highly polar, low-molecular-weight aliphatic amine lacking a conjugated π -system, this molecule is essentially invisible to traditional reversed-phase HPLC-UV methods. Furthermore, its formulation as a trifluoroacetic acid (TFA) salt introduces stoichiometric variability and hygroscopicity, demanding rigorous elemental and counterion quantification.

This guide objectively compares orthogonal analytical techniques, providing researchers with field-proven, self-validating methodologies to establish the absolute purity and exact elemental composition of this complex salt.

Comparative Guide 1: Purity Determination Strategies

The primary challenge in analyzing1[1] is their lack of a strong UV chromophore. Relying on low-wavelength UV detection (e.g., 210 nm) introduces severe baseline drift from the TFA mobile phase and risks overestimating purity if impurities also lack chromophores.

To circumvent this, we compare two superior orthogonal techniques: Quantitative NMR (qNMR) and HILIC-CAD/MS .

Quantitative 1H-NMR (qNMR)

qNMR is the gold standard for absolute purity determination. Unlike chromatography, NMR acts as a primary ratio method of measurement; the integral of an NMR peak is directly proportional to the number of nuclei, meaning no identical reference standard of the analyte is required[2]. By spiking the sample with a highly pure internal calibrant (e.g., maleic acid),3[3].

HILIC coupled with Charged Aerosol Detection (CAD) and MS

Because the azetidinium ion is highly polar, it elutes in the void volume of standard C18 columns. Hydrophilic Interaction Liquid Chromatography (HILIC) provides the necessary retention. Coupling HILIC with CAD—a detector that measures non-volatile analytes independent of their chemical structure—allows for universal impurity profiling, while MS provides structural elucidation of those impurities.

Table 1: Comparison of Purity Determination Techniques

Technique	Primary Mechanism	Advantages for Azetidine TFA	Limitations
HPLC-UV (210 nm)	UV Absorbance	Readily available	Poor sensitivity; TFA mobile phase interference.
HILIC-CAD/MS	Aerosol Charge / m/z	Universal detection; identifies and separates trace impurities.	Requires response factor calibration for absolute purity.
1H-qNMR	Nuclear Magnetic Resonance	Absolute quantification; no analyte standard needed.	Lower sensitivity for trace impurities (<0.1%).

Comparative Guide 2: Elemental Analysis & Counterion Quantification

TFA salts are notoriously prone to variable stoichiometry (e.g., mono, bis, or fractional TFA ratios) and water absorption. Standard CHNS combustion analysis must be supplemented to account for fluorine and exact TFA content.

Ion Chromatography (IC)

IC is the most precise method for quantifying the trifluoroacetate anion. Using an anion-exchange column with suppressed conductivity detection isolates the TFA peak from the organic matrix, 4[4].

CHNS Combustion Analysis

CHNS analysis confirms the carbon-to-nitrogen-to-sulfur ratio. For (azetidin-2-yl)methanesulfonamide TFA ( C4​H10​N2​O2​S⋅C2​HF3​O2​ ), the experimental mass fractions must align with theoretical values to validate the base molecule's integrity.

Table 2: Elemental and Counterion Analysis Comparison

Technique	Target Analyte	Precision	Utility in TFA Salt Analysis
CHNS Combustion	C, H, N, S	±0.3%	Verifies base molecule integrity and N:S ratio.
Ion Chromatography	TFA anion, Halides	±1.0%	Direct quantification of TFA counterion stoichiometry.
19F-NMR	Fluorine environments	±1.0%	Distinguishes TFA from covalent fluorine impurities.

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed as self-validating systems. The causality behind each critical parameter is explained to prevent common analytical pitfalls.

Protocol 1: Absolute Purity Determination via 1H-qNMR

Causality Check: We use Maleic acid as an internal standard (IS) because its singlet resonance (~6.26 ppm in D2O) does not overlap with the aliphatic multiplets of the azetidine ring (2.0–4.5 ppm) or the methanesulfonamide methyl group (~3.0 ppm).

• Sample Preparation : Accurately weigh ~15 mg of (azetidin-2-yl)methanesulfonamide TFA and ~5 mg of Maleic acid (TraceCERT® standard) using a microbalance ( d=0.001 mg) into a clean glass vial.

• Solvation : Dissolve the mixture in 0.7 mL of D2​O (100.0 atom % D). Ensure complete dissolution to prevent phase-separation bias.

• Acquisition Parameters :

  • Pulse sequence : 1D proton with a single 90° pulse.

  • Relaxation delay (D1) : 60 seconds. Critical Step: D1 must be ≥5×T1​ of the slowest relaxing proton to ensure complete longitudinal magnetization recovery. Failing to do so will artificially truncate the integral and ruin quantitative accuracy.

  • Number of scans (NS) : 64 (to achieve S/N > 250:1 for integrated peaks).

• Processing & Calculation :

  • Apply exponential line broadening (LB = 0.3 Hz), phase manually, and apply a rigorous baseline correction.

  • Integrate the Maleic acid singlet (2 protons) and the methanesulfonyl CH3​ singlet (3 protons).

  • Calculate purity using the absolute quantification equation:

    Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×mx​mstd​​×Pstd​

Protocol 2: TFA Counterion Quantification via Ion Chromatography (IC)

Causality Check: Suppressed conductivity IC eliminates background noise from the highly conductive mobile phase, allowing trace-level quantification of the trifluoroacetate anion.

• System Setup : Equip an IC system with an alkyl quaternary ammonium anion-exchange column (e.g., IonPac AS14) and a conductivity suppressor.

• Eluent Preparation : Prepare an isocratic mobile phase of 3.5 mM Na2​CO3​ / 1.0 mM NaHCO3​ . Set flow rate to 1.2 mL/min.

• Sample Prep : Dissolve 10.0 mg of the salt in 100.0 mL of Type 1 ultrapure water (18.2 MΩ·cm).

• Calibration : Prepare TFA sodium salt standards ranging from 1 to 50 µg/mL. Construct a linear calibration curve ( R2>0.999 ).

• Execution : Inject 10 µL of the sample. The TFA peak typically elutes around 6-8 minutes. Calculate the mass fraction of TFA to determine the exact stoichiometric ratio against the free base.

Analytical Workflow Visualization

Orthogonal analytical workflow for purity and elemental validation of TFA salts.

References

• qNMR for Purity Determination in Pharmaceuticals - RSSL Source: RSSL Insights URL:[Link]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective Source: PubMed Central (PMC) / NIH URL:[Link]

• (azetidin-2-yl)methanesulfonamide hydrochloride — Chemical Substance Information Source: NextSDS Database URL:[Link]

Sources

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• 2. qNMR for Purity Determination in Pharmaceuticals | RSSL [rssl.com]
• 3. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Safety & Regulatory Compliance

Operational Guide: Safe Handling and Disposal of (Azetidin-2-yl)methanesulfonamide, Trifluoroacetic Acid

Introduction & Hazard Causality

(Azetidin-2-yl)methanesulfonamide, trifluoroacetic acid (CAS: 2703782-43-6) is a specialized building block frequently utilized in pharmaceutical synthesis and drug discovery. The safe handling and disposal of this compound require a deep understanding of its dual-hazard profile.

The compound consists of two distinct moieties that dictate its reactivity and disposal requirements:

• The Azetidine Sulfonamide Moiety: This functional group presents acute toxicity risks via oral, dermal, and inhalation routes, and acts as a specific target organ toxicant (STOT SE 3)[1].

• The Trifluoroacetic Acid (TFA) Counterion: TFA is a strong, highly corrosive organic acid (pKa ~ 0.23). It is aggressively corrosive to human tissue and standard metals. Furthermore, its fluorinated nature requires specific environmental considerations to prevent the leaching of persistent per- and polyfluoroalkyl substances (PFAS) into the ecosystem[2][3].

Quantitative Hazard Profile

To ensure immediate logistical awareness, the quantitative data and regulatory classifications for this compound are summarized below.

Property / Classification	Data / GHS Specification	Causality & Operational Impact
Chemical Name	(azetidin-2-yl)methanesulfonamide; trifluoroacetic acid	Full name must be used on waste tags; abbreviations like "TFA" are prohibited by EHS[4].
CAS Number	2703782-43-6	Essential for precise EHS manifesting[1].
Acute Toxicity	Category 4 (H302, H312, H332)	Mandates the use of a chemical fume hood and double-gloving to prevent systemic absorption[1].
Corrosivity	Skin Irrit. 2 (H315), Eye Irrit. 2A (H319)	Driven by the TFA component; requires splash goggles and immediate access to an eyewash station[1][5].
Environmental	Aquatic Chronic 3	Prohibits any sink/sewer disposal. Must be captured for high-temperature incineration[3][6].

Pre-Disposal Segregation & Material Compatibility

Proper waste segregation is the foundational step in preventing laboratory accidents. The physical and chemical properties of the TFA salt dictate strict material compatibility rules.

• Primary Containment (HDPE/PTFE): Always store waste containing this compound in High-Density Polyethylene (HDPE) or Polytetrafluoroethylene (PTFE) containers. Causality: TFA degrades standard polycarbonates and rapidly corrodes metal containers, which can lead to catastrophic leaks in Satellite Accumulation Areas (SAAs)[3].

• Chemical Segregation: Isolate this waste stream from strong bases, oxidizers, and hydrides. Causality: Mixing TFA salts with strong bases induces a rapid, highly exothermic neutralization reaction. This heat generation can aerosolize the toxic azetidine sulfonamide component and over-pressurize the container, risking rupture[5][7].

Workflow for the safe segregation and disposal of TFA-salt chemical waste.

Step-by-Step Disposal Methodologies

Protocol 1: Routine Waste Containerization

This protocol ensures that day-to-day waste generation is captured safely and legally.

• Preparation & PPE: Don nitrile gloves (double-gloving recommended), chemical splash goggles, and a flame-retardant lab coat. Ensure all work is conducted strictly within a certified, actively venting chemical fume hood to prevent inhalation of aerosolized particulates[3][5].

• Waste Consolidation: Transfer solid or liquid waste containing the TFA salt into a dedicated, chemically compatible HDPE waste container. Do not mix with general organic waste streams.

• Primary Containment: Cap the container tightly. If the waste contains residual volatile solvents that may evolve gas, utilize a vented cap. Causality: Vented caps prevent gas buildup and subsequent container over-pressurization[6].

• Labeling: Affix a hazardous waste tag immediately upon the first drop of waste entering the container. The label must explicitly read: "Hazardous Waste: (azetidin-2-yl)methanesulfonamide, trifluoroacetic acid".

  • Self-Validating Check: Cross-reference the waste tag against the original reagent bottle to ensure no incompatible abbreviations were used, guaranteeing accurate downstream handling by EHS[4].

• EHS Transfer: Move the container to a designated Satellite Accumulation Area (SAA) using secondary containment (e.g., a plastic bin). Submit a waste pickup request to Environmental Health and Safety (EHS) before the container reaches 80% capacity[4][6].

Protocol 2: Emergency Spill Decontamination

In the event of a localized spill (<50 mL or <500 mg) inside the fume hood, execute the following self-validating decontamination loop. For larger spills outside the hood, evacuate immediately and call emergency services[4].

• Containment & Absorption: Do not use water directly on concentrated TFA salt spills. Causality: The dissolution of concentrated TFA salts in water can be exothermic and may aerosolize the toxic sulfonamide component[5]. Instead, cover the spill with a chemically inert absorbent, such as dry sand or vermiculite[3][4].

• Physical Removal: Sweep the absorbed material using non-sparking plastic tools and place it into a dedicated HDPE hazardous waste container.

• Chemical Neutralization: Wash the affected surface with a dilute aqueous sodium bicarbonate ( NaHCO3​ ) solution. Causality: The weak base safely neutralizes residual TFA without generating excessive heat, converting it into a stable, water-soluble sodium trifluoroacetate salt[4].

  • Self-Validating Check 1: The cessation of effervescence ( CO2​ gas evolution) visually confirms that the bulk acid has been neutralized.

• Final Verification: Wipe the area with a 70% ethanol solution to remove residual organics.

  • Self-Validating Check 2: Apply pH indicator paper to the cleaned surface. A neutral pH (7.0) confirms the complete eradication of the corrosive TFA residue. Collect all wipes as hazardous waste.

Final Environmental Destruction (EHS Level)

Once EHS collects the segregated waste, the mandated route for final disposal is high-temperature hazardous waste incineration .

Mechanistic Causality for Incineration: The carbon-fluorine (C-F) bonds present in the trifluoroacetate group are exceptionally strong and stable. Standard landfill disposal or co-disposal risks leaching persistent fluorinated compounds into the water table, contributing to environmental PFAS contamination[2]. High-temperature incineration (>1000°C) equipped with specialized air pollution control devices is required to completely break the C-F bonds. This process mineralizes the compound into hydrogen fluoride (which is captured and neutralized by industrial alkaline scrubbers) and carbon dioxide, ensuring zero persistent environmental release[2][3].

References

• (azetidin-2-yl)
• Proper Disposal of FPrSA (Heptafluoropropane-1-sulfonamide)
• Proper Disposal of GO-203 TFA: A Comprehensive Guide for Labor
• CB-LSOP-TFA.docx University of Connecticut (UConn)
• STANDARD OPERATION PROCEDURES FOR WORKING WITH Trifluoroacetic Acid Amherst College
• 1 - SAFETY DATA SHEET: Trifluoroacetic acid Fisher Scientific
• Laboratory Guide for Managing Chemical Waste Vanderbilt University Medical Center

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fishersci.com [fishersci.com]
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• 5. amherst.edu [amherst.edu]
• 6. vumc.org [vumc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling (azetidin-2-yl)methanesulfonamide, trifluoroacetic acid

Comprehensive Safety and Operational Guide: Handling (Azetidin-2-yl)methanesulfonamide, Trifluoroacetic Acid

Handling uncharacterized pharmaceutical intermediates requires a proactive, mechanism-based approach to laboratory safety. (Azetidin-2-yl)methanesulfonamide, trifluoroacetic acid (CAS: 2703782-43-6)[1] is a specialized chemical building block containing a strained azetidine ring, a sulfonamide moiety, and a trifluoroacetate (TFA) counterion.

This guide provides researchers and drug development professionals with a self-validating operational framework for the safe handling, transfer, and disposal of this compound.

Mechanistic Hazard Profile

To effectively protect yourself, you must understand why the chemical acts the way it does. The hazards of this compound are bipartite:

• The Active Moiety (Azetidine Sulfonamide): Azetidine derivatives are biologically active and can act as potent pharmacological agents. Exposure carries Acute Toxicity risks (oral, dermal, inhalation) and Specific Target Organ Toxicity (STOT SE 3), primarily presenting as respiratory irritation or central nervous system effects[2].

• The Counterion (Trifluoroacetate): As a TFA salt, the solid is highly hygroscopic[3]. When exposed to ambient humidity, it absorbs moisture, which can lead to localized hydrolysis. This process can release trace amounts of free trifluoroacetic acid—a corrosive substance that easily permeates standard laboratory materials and causes severe skin irritation (H315) and serious eye damage (H319)[2].

Mechanistic hazard pathways for (azetidin-2-yl)methanesulfonamide, trifluoroacetic acid.

Quantitative Data & Hazard Summary

Property	Classification / Value	Mechanistic Implication
GHS Classification	Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3[2]	Direct cellular disruption via residual acidity and biological activity.
Hygroscopicity	High[3]	Absorbs atmospheric moisture, causing clumping and localized acid hydrolysis.
Vapor Pressure	Negligible (Solid at 20°C)	Inhalation risk is primarily particulate (dust) rather than vapor, unless heated[4].
Solubility	Water Soluble[3]	Highly mobile in aqueous environments; requires strict containment to prevent environmental release.

Personal Protective Equipment (PPE) Matrix

Do not rely on baseline PPE. The hygroscopic nature of the TFA counterion dictates specific barrier requirements.

PPE Category	Specification	Causality & Justification
Hand Protection	Double-layered Nitrile gloves (min 0.11 mm thickness).	Nitrile provides excellent resistance to solid salts. Double gloving mitigates the risk of trace free TFA penetration if the salt has deliquesced[4].
Eye Protection	Tight-fitting chemical safety goggles (ANSI Z87.1).	The salt poses a severe eye damage risk (H318/H319). Goggles prevent fine dust ingress during weighing[2].
Body Protection	Flame-retardant lab coat with knit cuffs.	Prevents electrostatic accumulation and skin exposure to hygroscopic dust.
Respiratory	N95 or P100 particulate respirator (if weighing outside a hood).	Mitigates inhalation of biologically active azetidine dust (STOT SE 3)[2].

Operational Workflow: Weighing and Transfer Protocol

This protocol is designed as a self-validating system: if a step fails, the procedure halts, ensuring operator safety.

• Step 1: Environmental Preparation

  • Action: Conduct all handling inside a certified chemical fume hood.

  • Validation: Verify the fume hood monitor reads an inflow velocity of 80–120 feet per minute (fpm) before opening the chemical container.

  • Causality: Fume hoods capture aerosolized particulates generated during the opening of pressurized or static-charged containers[5].

• Step 2: Static Mitigation

  • Action: Pass an anti-static zero-stat gun over the weighing spatula, the weigh boat, and the operator's gloved hands.

  • Causality: Fine pharmaceutical salts hold high static charges. Discharging the equipment prevents the powder from aerosolizing or clinging to the outside of the receiving vessel.

• Step 3: Chemical Transfer

  • Action: Unseal the container. Using the anti-static spatula, transfer the required mass of the TFA salt into the tared vessel.

  • Action: Immediately cap the receiving vessel and the source bottle.

  • Validation: Ensure the source bottle is flushed with inert gas (Nitrogen or Argon) before final sealing to prevent moisture ingress and subsequent TFA hydrolysis[4].

• Step 4: Post-Weighing Decontamination

  • Action: Wipe down the balance and surrounding hood area with a damp disposable towel, followed by a dry wipe.

Workflow for the safe handling, transfer, and disposal of TFA salt derivatives.

Spill Response and Decontamination Plan

In the event of a localized spill inside the fume hood:

• Isolation: Stop work. Keep the fume hood sash lowered to maintain negative pressure. Do not attempt to dry-sweep the powder, as this generates hazardous dust[3].

• Neutralization: Carefully cover the spilled solid with a mild neutralizing agent, such as solid sodium carbonate (Na₂CO₃) or sodium bicarbonate. This neutralizes any free trifluoroacetic acid present due to moisture exposure[5].

• Absorption & Collection: Dampen a spill pad or paper towel with water and carefully wipe up the neutralized mixture.

• Secondary Cleaning: Wash the affected surface with copious amounts of soap and water[4].

Waste Disposal Plan

Because this compound contains a trifluoroacetate counterion and a sulfonamide group, it must not be flushed down the sink or disposed of in standard biohazard waste[3].

• Solid Waste: Place all contaminated weigh boats, spatulas, and spill cleanup materials into a clearly labeled, puncture-resistant solid hazardous waste container[5].

• Liquid Waste: Any aqueous or organic solutions containing this compound must be routed to the Halogenated Organic Waste stream. The presence of the trifluoromethyl (-CF₃) group requires high-temperature incineration at an approved waste disposal plant to prevent environmental accumulation of fluorinated organics[3].

References

• [3] Title: SAFETY DATA SHEET - ThermoFisher | Source: thermofisher.com | URL: 3

• [4] Title: Trifluoroacetic acid - SIGMA-ALDRICH | Source: gustavus.edu | URL: 4

• [5] Title: LCSS: TRIFLUOROACETIC ACID | Source: stanford.edu | URL: 5

• [2] Title: (azetidin-2-yl)methanesulfonamide hydrochloride — Chemical Substance Information | Source: nextsds.com | URL: 2

• [1] Title: (azetidin-2-yl)methanesulfonamide; trifluoroacetic acid — Chemical Substance Information | Source: nextsds.com | URL: 1

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• 5. LCSS: TRIFLUOROACETIC ACID [web.stanford.edu]